1-(8-Hydroxyquinolin-5-yl)propan-1-one

Core Science & Biosynthesis

1-(8-Hydroxyquinolin-5-yl)propan-1-one chemical structure

An In-Depth Technical Guide to 1-(8-Hydroxyquinolin-5-yl)propan-1-one: Structure, Synthesis, and Therapeutic Potential

This guide provides a comprehensive technical overview of 1-(8-hydroxyquinolin-5-yl)propan-1-one, a derivative of the versatile 8-hydroxyquinoline scaffold. While direct experimental data on this specific molecule is limited, this document synthesizes information from closely related analogues to offer insights into its chemical characteristics, plausible synthetic routes, and significant potential in drug discovery. This paper is intended for researchers, medicinal chemists, and professionals in drug development who are exploring the therapeutic applications of novel heterocyclic compounds.

Introduction to the 8-Hydroxyquinoline Scaffold

8-Hydroxyquinoline (8-HQ) is a privileged heterocyclic framework renowned for its wide spectrum of biological activities.[1][2] This planar, bicyclic molecule, consisting of a pyridine ring fused to a phenol ring, possesses a unique structural feature: the hydroxyl group at position 8 is in close proximity to the ring nitrogen. This arrangement confers upon 8-HQ and its derivatives the ability to act as potent bidentate chelating agents for a variety of metal ions, including iron, copper, and zinc.[3][4] This metal-binding capacity is central to many of their biological functions, which span anticancer, neuroprotective, antimicrobial, and anti-inflammatory activities.[2][4][5] The introduction of substituents onto the 8-HQ core, particularly at the C5 and C7 positions, allows for the fine-tuning of these properties, making it a highly attractive scaffold for medicinal chemistry.[2][6]

Chemical Structure and Physicochemical Properties

1-(8-Hydroxyquinolin-5-yl)propan-1-one features a propanoyl group attached to the C5 position of the 8-hydroxyquinoline core. This substitution is expected to influence the molecule's lipophilicity and electronic properties, which in turn can modulate its biological activity and pharmacokinetic profile.

Chemical Structure

The chemical structure of 1-(8-hydroxyquinolin-5-yl)propan-1-one is illustrated below:

> Figure 1. Chemical Structure of 1-(8-Hydroxyquinolin-5-yl)propan-1-one.

Predicted Physicochemical Data

Property	Value
Molecular Formula	C₁₂H₁₁NO₂
Molecular Weight	201.22 g/mol
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
LogP (Predicted)	~2.5

Synthesis of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

The synthesis of 1-(8-hydroxyquinolin-5-yl)propan-1-one is not explicitly described in the current literature. However, established methods for the acylation of phenols and activated aromatic rings provide a strong basis for proposing a viable synthetic strategy. The two most probable routes are the Fries Rearrangement of an ester precursor or a direct Friedel-Crafts acylation of 8-hydroxyquinoline.

Proposed Synthetic Pathway: Fries Rearrangement

The Fries rearrangement is a classic method for converting a phenolic ester into a hydroxy aryl ketone using a Lewis acid catalyst.[7][8] This reaction is ortho- and para-selective, with reaction conditions such as temperature and solvent influencing the regioselectivity.[7] For the synthesis of the target compound, a two-step process is proposed, starting with the esterification of 8-hydroxyquinoline.

Diagram 1. Proposed synthesis via Fries Rearrangement.

Experimental Protocol: Fries Rearrangement

• Step 1: Synthesis of 8-Quinolyl Propanoate.

  • To a solution of 8-hydroxyquinoline (1 equivalent) in pyridine at 0 °C, add propanoic anhydride (1.2 equivalents) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Pour the mixture into ice-water and extract with ethyl acetate.

  • Wash the organic layer with saturated aqueous copper sulfate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester. Purify by column chromatography if necessary.

• Step 2: Fries Rearrangement.

  • To a solution of 8-quinolyl propanoate (1 equivalent) in a suitable solvent (e.g., nitrobenzene or without solvent), add anhydrous aluminum chloride (AlCl₃) (2-3 equivalents) portion-wise at a controlled temperature.

  • Heat the reaction mixture to a high temperature (typically >160°C) to favor the formation of the ortho-isomer (the desired product).[9]

  • Monitor the reaction by TLC. Upon completion, cool the mixture and carefully pour it onto crushed ice with concentrated HCl.

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography to isolate 1-(8-hydroxyquinolin-5-yl)propan-1-one.

Alternative Synthetic Pathway: Friedel-Crafts Acylation

Direct Friedel-Crafts acylation of 8-hydroxyquinoline with propionyl chloride in the presence of a Lewis acid is another plausible method.[10] This reaction is a well-established electrophilic aromatic substitution.[11]

Diagram 2. Proposed synthesis via Friedel-Crafts Acylation.

Experimental Protocol: Friedel-Crafts Acylation

• To a solution of 8-hydroxyquinoline (1 equivalent) in nitrobenzene, add anhydrous aluminum chloride (AlCl₃) (2-3 equivalents) at room temperature.

• Add propionyl chloride (1.2 equivalents) dropwise to the mixture.

• Heat the reaction mixture and monitor by TLC.

• After completion, work up the reaction as described for the Fries rearrangement.

• Purify the product by column chromatography.

Potential Biological Activities and Mechanisms of Action

The biological activities of 1-(8-hydroxyquinolin-5-yl)propan-1-one can be inferred from the extensive research on related 8-HQ derivatives. The primary mechanism of action is likely to be its ability to chelate essential metal ions, thereby disrupting critical cellular processes in pathogenic organisms or cancer cells.[4][11]

Anticancer Activity

Numerous 5-substituted 8-HQ derivatives have demonstrated potent anticancer activity.[12][13] The proposed mechanisms include:

• Inhibition of Metalloenzymes: By chelating zinc, these compounds can inhibit metalloenzymes like matrix metalloproteinases (MMPs), which are crucial for tumor invasion and metastasis.

• Induction of Oxidative Stress: 8-HQ derivatives can form complexes with copper ions. These complexes can act as ionophores, transporting copper into cancer cells and catalyzing the production of reactive oxygen species (ROS), leading to DNA damage and apoptosis.[14]

• Proteasome Inhibition: Some 8-HQ derivatives have been shown to inhibit the proteasome, a key cellular machine for protein degradation, leading to the accumulation of misfolded proteins and cell death in cancer cells.

Diagram 3. Potential anticancer mechanisms of action.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Culture: Culture human cancer cell lines (e.g., HeLa, MCF-7) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 1-(8-hydroxyquinolin-5-yl)propan-1-one (e.g., 0.1 to 100 µM) for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC₅₀ value.

Neuroprotective Activity

Dysregulation of metal ion homeostasis is a hallmark of several neurodegenerative diseases, including Alzheimer's and Parkinson's disease.[4][5] 8-HQ derivatives have shown promise as neuroprotective agents by:

• Restoring Metal Homeostasis: They can chelate excess metal ions in the brain, preventing them from participating in redox reactions that generate oxidative stress and promote protein aggregation.[4]

• Antioxidant Properties: The phenolic hydroxyl group can act as a radical scavenger, directly neutralizing reactive oxygen species.

• Inhibition of Protein Aggregation: By binding to metal ions, they can prevent the metal-mediated aggregation of proteins like amyloid-beta.

Diagram 4. Potential neuroprotective mechanisms of action.

Experimental Protocol: Neuroprotection Assay

• Cell Culture: Culture human neuroblastoma cells (e.g., SH-SY5Y) and differentiate them into a neuronal phenotype.

• Induction of Neurotoxicity: Expose the differentiated cells to a neurotoxin (e.g., 6-hydroxydopamine or hydrogen peroxide) to induce cell death.

• Compound Treatment: Co-treat the cells with the neurotoxin and various concentrations of 1-(8-hydroxyquinolin-5-yl)propan-1-one.

• Viability Assessment: After 24-48 hours, assess cell viability using the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.

• Data Analysis: Determine the protective effect of the compound by comparing the viability of co-treated cells to cells treated with the neurotoxin alone.

Spectroscopic Characterization

The structure of the synthesized 1-(8-hydroxyquinolin-5-yl)propan-1-one would be confirmed using standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the quinoline ring, the ethyl group of the propanoyl moiety, and the hydroxyl proton.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbonyl carbon, the aromatic carbons, and the aliphatic carbons of the propanoyl group.

• FT-IR: The infrared spectrum should display characteristic absorption bands for the O-H stretch of the hydroxyl group, the C=O stretch of the ketone, and C=C and C=N stretching vibrations of the aromatic rings.

• Mass Spectrometry: High-resolution mass spectrometry would be used to confirm the molecular weight and elemental composition of the compound.

Conclusion and Future Directions

1-(8-Hydroxyquinolin-5-yl)propan-1-one represents a promising, yet underexplored, derivative of the pharmacologically rich 8-hydroxyquinoline scaffold. Based on the extensive data available for its analogues, this compound is predicted to possess significant anticancer and neuroprotective properties, primarily through its ability to modulate metal ion homeostasis. The synthetic routes proposed in this guide are well-established and should provide a reliable means of accessing this molecule for further investigation.

Future research should focus on the successful synthesis and thorough characterization of 1-(8-hydroxyquinolin-5-yl)propan-1-one. Subsequent in-depth biological evaluation, including a broad range of cancer cell lines and models of neurodegeneration, is warranted. Elucidating its precise mechanisms of action and structure-activity relationships will be crucial for its potential development as a novel therapeutic agent.

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An In-Depth Technical Guide to 1-(8-Hydroxyquinolin-5-yl)propan-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(8-hydroxyquinolin-5-yl)propan-1-one, a derivative of the versatile 8-hydroxyquinoline scaffold. As a Senior Application Scientist, this document synthesizes foundational chemical principles with practical insights into its synthesis, potential therapeutic applications, and the methodologies for its evaluation.

Chemical Identity and Nomenclature

The compound at the center of this guide is systematically known by its IUPAC name, 1-(8-hydroxyquinolin-5-yl)propan-1-one . For clarity and comprehensive literature searching, it is crucial to be aware of its various synonyms.

Nomenclature Type	Name
IUPAC Name	1-(8-hydroxyquinolin-5-yl)propan-1-one
Common Synonyms	5-Propionyl-8-hydroxyquinoline
5-Propanoyl-8-hydroxyquinoline
5-Propionyl-8-quinolinol

Synthetic Pathways: Strategies and Mechanistic Insights

The introduction of a propionyl group at the C5 position of the 8-hydroxyquinoline ring is a key synthetic transformation. This is typically achieved through electrophilic aromatic substitution, with two primary methods being the Friedel-Crafts acylation and the Fries rearrangement. The choice between these pathways is often dictated by the starting materials, desired regioselectivity, and reaction conditions.

Friedel-Crafts Acylation of 8-Hydroxyquinoline

The direct acylation of 8-hydroxyquinoline with propionyl chloride or propionic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), is a primary route to synthesize 1-(8-hydroxyquinolin-5-yl)propan-1-one.[1][2]

Mechanism: The Lewis acid coordinates to the carbonyl oxygen of the acylating agent, which enhances its electrophilicity, leading to the formation of a highly reactive acylium ion.[3][4][5] The electron-rich 8-hydroxyquinoline ring then acts as a nucleophile, attacking the acylium ion. The hydroxyl group at the C8-position is an activating, ortho-, para-director. Given that the ortho-positions (C7) are sterically hindered, the substitution predominantly occurs at the para-position (C5). A subsequent deprotonation restores the aromaticity of the quinoline ring, yielding the final product.

Experimental Protocol: A Generalized Approach

A detailed, step-by-step protocol for the Friedel-Crafts acylation of 8-hydroxyquinoline is as follows:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous aluminum chloride in a dry, inert solvent such as dichloromethane or nitrobenzene.

• Formation of Acylium Ion: Cool the suspension in an ice bath and slowly add propionyl chloride to the mixture while stirring. Allow the mixture to stir for 15-30 minutes to ensure the formation of the acylium ion.

• Addition of 8-Hydroxyquinoline: Dissolve 8-hydroxyquinoline in the same inert solvent and add it dropwise to the reaction mixture.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture and carefully pour it into a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction and Purification: Separate the organic layer and extract the aqueous layer with a suitable organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Diagram of Friedel-Crafts Acylation Workflow

Caption: A generalized workflow for the synthesis of 1-(8-hydroxyquinolin-5-yl)propan-1-one via Friedel-Crafts acylation.

Fries Rearrangement of 8-Propionyloxyquinoline

An alternative synthetic strategy is the Fries rearrangement, which involves the intramolecular rearrangement of an aryl ester to a hydroxyaryl ketone in the presence of a Lewis acid.[6][7][8][9] This two-step process begins with the esterification of 8-hydroxyquinoline to form 8-propionyloxyquinoline, followed by the Lewis acid-catalyzed rearrangement.

Mechanism: The reaction is initiated by the coordination of the Lewis acid to the carbonyl oxygen of the ester, leading to the formation of an acylium ion and an aluminum phenoxide complex. The acylium ion then acts as an electrophile and attacks the electron-rich quinoline ring at the ortho and para positions.[10][11] The regioselectivity of the Fries rearrangement is temperature-dependent; lower temperatures generally favor the para-product (C5 acylation), while higher temperatures favor the ortho-product (C7 acylation).[12]

Experimental Protocol: A Generalized Approach

A detailed, step-by-step protocol for the Fries rearrangement is as follows:

• Esterification: React 8-hydroxyquinoline with propionyl chloride in the presence of a base (e.g., pyridine or triethylamine) to form 8-propionyloxyquinoline. Purify the ester before proceeding.

• Rearrangement: In a reaction vessel, dissolve the purified 8-propionyloxyquinoline in a suitable solvent (or neat) and add a Lewis acid, such as aluminum chloride.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature to control the regioselectivity. Monitor the reaction's progress by TLC.

• Workup and Purification: After the reaction is complete, follow a similar workup and purification procedure as described for the Friedel-Crafts acylation.

Diagram of Fries Rearrangement Mechanism

Caption: A simplified mechanism of the Fries rearrangement for the synthesis of 1-(8-hydroxyquinolin-5-yl)propan-1-one.

Applications in Drug Development

The 8-hydroxyquinoline scaffold is a "privileged structure" in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities.[13][14][15][16] These activities are often attributed to the compound's ability to chelate essential metal ions, thereby interfering with various cellular processes in pathogenic organisms and cancer cells.[17][18]

Antimicrobial Activity

8-Hydroxyquinoline and its derivatives have long been recognized for their potent antibacterial and antifungal properties.[19][20][21] The mechanism of action is largely believed to involve the chelation of metal ions that are crucial for microbial growth and enzymatic function.[22] The introduction of an acyl group at the C5 position can modulate the lipophilicity and electronic properties of the molecule, potentially enhancing its antimicrobial efficacy.

Experimental Protocol: Broth Microdilution for MIC Determination

The minimum inhibitory concentration (MIC) is a key parameter for quantifying the antimicrobial activity of a compound. The broth microdilution method, as recommended by the Clinical and Laboratory Standards Institute (CLSI), is a standard procedure for its determination.[23][24][25]

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a defined turbidity (e.g., 0.5 McFarland standard).[13]

• Serial Dilution: The test compound, 1-(8-hydroxyquinolin-5-yl)propan-1-one, is serially diluted in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (temperature and time) for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[13]

Anticancer Activity

Derivatives of 8-hydroxyquinoline have demonstrated significant cytotoxic effects against various cancer cell lines.[24][26] Their anticancer activity is often linked to their ability to chelate iron and copper, leading to the generation of reactive oxygen species (ROS) and the induction of apoptosis.[1] The propionyl group may influence the compound's cellular uptake and interaction with biological targets.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic potential of a compound.[15][16][26]

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of 1-(8-hydroxyquinolin-5-yl)propan-1-one for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.[14]

• Formazan Formation: Metabolically active cells reduce the yellow MTT to purple formazan crystals.[14]

• Solubilization and Measurement: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO or isopropanol), and the absorbance is measured using a microplate reader.[14][26] The absorbance is directly proportional to the number of viable cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can then be calculated.

Neuroprotective Potential

Recent studies have highlighted the potential of 8-hydroxyquinoline derivatives in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.[27] The underlying mechanism is thought to involve the chelation of metal ions like copper, zinc, and iron, which are implicated in the aggregation of amyloid-beta plaques and oxidative stress in the brain.[28] The specific effects of the 5-propionyl substitution on these neuroprotective properties warrant further investigation.

Conclusion

1-(8-hydroxyquinolin-5-yl)propan-1-one is a compound of significant interest for drug development, leveraging the proven biological activities of the 8-hydroxyquinoline scaffold. Its synthesis is accessible through established organic reactions, and its potential as an antimicrobial, anticancer, and neuroprotective agent is promising. This guide provides the foundational knowledge for researchers to further explore the therapeutic potential of this and related compounds.

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The Multifaceted Biological Activities of 5-Acyl-8-Hydroxyquinoline Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The 8-hydroxyquinoline scaffold is a privileged structure in medicinal chemistry, renowned for its diverse and potent biological activities. Among its numerous derivatives, those bearing an acyl group at the 5-position represent a promising, albeit relatively underexplored, subclass with significant therapeutic potential. This technical guide provides an in-depth analysis of the biological activities of 5-acyl-8-hydroxyquinoline derivatives, with a primary focus on their anticancer, antimicrobial, and neuroprotective properties. We delve into the fundamental mechanism of action, metal chelation, and explore the structure-activity relationships that govern their efficacy. This guide is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only a synthesis of the current state of knowledge but also detailed, field-proven experimental protocols to facilitate further investigation and development of this important class of compounds.

Introduction: The 8-Hydroxyquinoline Core and the Significance of 5-Position Substitution

8-Hydroxyquinoline (8HQ), a bicyclic aromatic compound, has long been recognized for its wide array of pharmacological effects, including antimicrobial, anticancer, and antifungal properties.[1][2] Its biological activity is intrinsically linked to its ability to act as a potent chelator of various metal ions, which are essential for the function of numerous enzymes and proteins crucial for cellular processes.[3][4] The strategic functionalization of the 8-hydroxyquinoline ring system allows for the fine-tuning of its physicochemical properties and biological activities.

The 5-position of the 8-hydroxyquinoline nucleus is a key site for modification. Substituents at this position can significantly influence the molecule's lipophilicity, electronic properties, and steric hindrance, thereby modulating its interaction with biological targets. While a broad range of substituents at the 5-position have been investigated, including halogens, nitro groups, and amino groups, the introduction of an acyl group (R-C=O) offers a unique opportunity to explore a distinct chemical space. The carbonyl group of the acyl moiety can participate in hydrogen bonding and other non-covalent interactions, potentially leading to enhanced binding affinity and selectivity for specific biological targets. This guide will specifically focus on the biological landscape of 5-acyl-8-hydroxyquinoline derivatives.

The Central Mechanism of Action: Metal Ion Chelation

The predominant mechanism underlying the biological activities of 8-hydroxyquinoline and its derivatives is their ability to form stable complexes with metal ions.[3][4] The nitrogen atom of the pyridine ring and the oxygen atom of the hydroxyl group at the 8-position form a bidentate chelation site, enabling the molecule to bind to a variety of divalent and trivalent metal ions, including copper(II), iron(II/III), and zinc(II).[4]

This chelation activity can disrupt cellular homeostasis in several ways:

• Inhibition of Metalloenzymes: Many essential enzymes, such as DNA polymerases, reverse transcriptases, and matrix metalloproteinases, require metal ions as cofactors for their catalytic activity. By sequestering these metal ions, 5-acyl-8-hydroxyquinoline derivatives can effectively inhibit enzyme function, leading to the disruption of critical cellular processes like DNA replication, cell proliferation, and tissue remodeling.[1]

• Generation of Reactive Oxygen Species (ROS): In the presence of redox-active metals like copper and iron, 8-hydroxyquinoline derivatives can catalyze the formation of reactive oxygen species (ROS). The resulting oxidative stress can damage cellular components, including DNA, proteins, and lipids, ultimately triggering apoptotic cell death.

• Disruption of Metal Homeostasis: The transport and intracellular concentration of metal ions are tightly regulated. 8-hydroxyquinoline derivatives can act as ionophores, transporting metal ions across cellular membranes and disrupting this delicate balance, which can have cytotoxic effects.[5]

Workflow for the MTT Cytotoxicity Assay.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

8-Hydroxyquinoline and its derivatives have a long history of use as antimicrobial agents. [3]Their broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species, makes them attractive candidates for the development of new anti-infective drugs. [6][7]The antimicrobial action is primarily attributed to their metal-chelating properties, which disrupt essential microbial metabolic pathways. [5][6] The introduction of an acyl group at the 5-position can enhance the lipophilicity of the molecule, potentially improving its ability to penetrate microbial cell walls and membranes.

Quantitative Data on Antimicrobial Activity of 5-Substituted 8-Hydroxyquinoline Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
8-Hydroxyquinoline	Staphylococcus aureus	27.58 µM	[6]
8-Hydroxyquinoline	Enterococcus faecalis	27.58 µM	[6]
8-Hydroxyquinoline	Candida albicans	27.58 µM	[6]
5-Chloro-8-hydroxyquinoline	Mycobacterium tuberculosis	0.16 (in presence of Cu)	[5]
7-Morpholinomethyl-8-hydroxyquinoline	Micrococcus flavus	3.9	[4]

Note: This table includes data for the parent compound and other substituted derivatives to provide a comparative context.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism. [8] Materials:

• 96-well microtiter plates

• Bacterial or fungal strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• 5-Acyl-8-hydroxyquinoline derivative stock solution (in DMSO)

• Sterile saline or broth

• 0.5 McFarland turbidity standard

• Microplate reader (optional, for automated reading)

Procedure:

• Inoculum Preparation: From a fresh culture, prepare a suspension of the microorganism in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL for bacteria). Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare serial twofold dilutions of the 5-acyl-8-hydroxyquinoline derivative in the broth directly in the 96-well plate.

• Inoculation: Inoculate each well containing the diluted compound with the standardized inoculum. Include a positive control well (broth with inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for bacteria or 24-48 hours for yeast.

• MIC Determination: After incubation, the MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity).

Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Neuroprotective Effects: A Potential Strategy for Neurodegenerative Diseases

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss. Metal dyshomeostasis and oxidative stress are implicated as key factors in the pathology of these diseases. The ability of 8-hydroxyquinoline derivatives to chelate metal ions and possess antioxidant properties makes them promising candidates for neuroprotective therapies. [9][10] While direct studies on the neuroprotective effects of 5-acyl-8-hydroxyquinoline derivatives are limited, related compounds have shown significant promise. For example, a bis-lipoyl derivative containing an 8-hydroxyquinoline scaffold demonstrated significant neuroprotective and antioxidant effects against neurotoxicity in human neuroblastoma cells. [9]The neuroprotective mechanisms of these compounds are thought to involve:

• Reduction of Oxidative Stress: By chelating redox-active metals, they can prevent the generation of harmful ROS in the brain.

• Modulation of Protein Aggregation: Metal ions are known to promote the aggregation of proteins like amyloid-beta in Alzheimer's disease. By chelating these metals, 8-hydroxyquinoline derivatives may inhibit this process.

• Inhibition of Neuroinflammation: Some derivatives have been shown to possess anti-inflammatory properties, which could be beneficial in the context of neurodegenerative diseases where inflammation plays a significant role.

Structure-Activity Relationships (SAR): Guiding the Design of More Potent Derivatives

Understanding the relationship between the chemical structure of 5-acyl-8-hydroxyquinoline derivatives and their biological activity is crucial for the rational design of more potent and selective therapeutic agents. While a comprehensive SAR study focused solely on the 5-acyl group is yet to be published, some general trends can be inferred from the broader class of 5-substituted 8-hydroxyquinolines.

• Lipophilicity: The nature of the acyl group will significantly impact the overall lipophilicity of the molecule. Increased lipophilicity can enhance membrane permeability, leading to better cellular uptake and potentially increased activity. However, excessive lipophilicity can lead to poor solubility and off-target toxicity.

• Electronic Effects: The electronic properties of the acyl group can influence the pKa of the 8-hydroxyl group and the chelating ability of the molecule. Electron-withdrawing groups may enhance the acidity of the hydroxyl proton, potentially affecting metal binding affinity.

• Steric Hindrance: The size and shape of the acyl group can introduce steric hindrance that may either favor or hinder binding to the active site of a target enzyme or receptor.

A quantitative structure-activity relationship (QSAR) study on 5-substituted 8-hydroxyquinolines as inhibitors of dental plaque found that smaller steric contributions of the 5-substituent and increased lipophilicity and electron-withdrawing properties were correlated with higher activity. [11]This suggests that a careful balance of these properties is necessary to optimize the biological activity of 5-acyl derivatives.

Conclusion and Future Directions

5-Acyl-8-hydroxyquinoline derivatives represent a promising class of compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and neuroprotective effects. Their mechanism of action is primarily rooted in their ability to chelate essential metal ions, thereby disrupting critical cellular processes. While the current body of research provides a strong foundation for their therapeutic potential, further in-depth studies are warranted.

Future research should focus on the systematic synthesis and biological evaluation of a diverse library of 5-acyl-8-hydroxyquinoline derivatives with varying acyl chain lengths and aromatic substitutions. Such studies will be instrumental in elucidating detailed structure-activity relationships and identifying lead compounds with enhanced potency and selectivity. Moreover, a deeper investigation into the specific molecular targets and signaling pathways modulated by these compounds will provide a more complete understanding of their mechanisms of action and facilitate their translation into novel therapeutic agents.

References

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• Developing Metal-binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds. PMC. Available from: [Link]

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules. 2024;29(17):4044. Available from: [Link]

• 8-Hydroxyquinolines Are Boosting Agents of Copper-Related Toxicity in Mycobacterium tuberculosis. PMC. Available from: [Link]

• Structure of 8-hydroxyquinoline. ResearchGate. Available from: [Link]

• Antimicrobial activity of 8-hydroxyquinoline and transition metal complexes. International Journal of Pharmacology. 2013;9(2):170-175. Available from: [Link]

• Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). PMC. Available from: [Link]

• Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. PMC. Available from: [Link]

• Graphviz view of a cell cycle canonical signaling pathway with gene... ResearchGate. Available from: [Link]

• Extrinsic & Intrinsic Apoptosis Pathways Diagram. SciSpace. Available from: [Link]

• Synthesis and antitumor mechanisms of two new 8-hydroxyquinoline platinum(ii) derivatives. RSC Publishing. Available from: [Link]

• Antimicrobial Activity of 8-Hydroxyquinoline and Transition Metal Complexes. ResearchGate. Available from: [Link]

• Developing Metal-Binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds. PubMed. Available from: [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. Available from: [Link]

• Targeting Metalloenzymes for Therapeutic Intervention. eScholarship.org. Available from: [Link]

• A Potent (R)-alpha-bis-lipoyl Derivative Containing 8-Hydroxyquinoline Scaffold: Synthesis and Biological Evaluation of Its Neuroprotective Capabilities in SH-SY5Y Human Neuroblastoma Cells. MDPI. Available from: [Link]

• 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. PMC. Available from: [Link]

• A schematic diagram of the apoptosis signalling network in figure 1.... ResearchGate. Available from: [Link]

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• Targeting Metalloenzymes for Therapeutic Intervention. Chemical Reviews. Available from: [Link]

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• Anti-Neurodegenerating Activity: Structure–Activity Relationship Analysis of Flavonoids. MDPI. Available from: [Link]

• 8-Hydroxyquinolylnitrones as multifunctional ligands for the therapy of neurodegenerative diseases. PMC. Available from: [Link]

• Quantitative structure-activity relationships for 5-substituted 8-hydroxyquinolines as inhibitors of dental plaque. PubMed. Available from: [Link]

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The Chelation Nexus: 8-Hydroxyquinoline Ketone Derivatives

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary: The Privileged Scaffold

In the landscape of medicinal chemistry, 8-hydroxyquinoline (8-HQ) is a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. While the parent compound and its halogenated cousins (e.g., Clioquinol) are well-documented, ketone derivatives (acyl-8-HQs) represent a sophisticated evolution of this pharmacophore.

The introduction of a ketone moiety—typically at the C5 or C7 position—serves two critical functions:

• Electronic Modulation: The electron-withdrawing nature of the acyl group alters the pKa of the phenolic hydroxyl and the basicity of the pyridine nitrogen, fine-tuning the stability constant (

  ) of metal complexes.

• Lipophilic Vectoring: The acyl chain acts as a lipophilic handle, enhancing blood-brain barrier (BBB) permeability for neurodegenerative applications or membrane penetration for antimicrobial efficacy.

This guide dissects the synthesis, mechanism, and therapeutic utility of these ketone derivatives, moving beyond basic reviews to actionable chemical biology.

Chemical Architecture & Synthetic Strategy

The synthesis of ketone derivatives requires navigating the directing effects of the phenol (ortho/para director) and the pyridine ring (meta director, but deactivated).

The Synthetic Divergence

To install an acyl group (ketone) on the 8-HQ ring, two primary pathways are employed: Friedel-Crafts Acylation (direct) and the Fries Rearrangement (indirect via esters).

DOT Diagram: Synthetic Pathways for 8-HQ Ketones

Caption: Divergent synthesis of C5 and C7 ketone derivatives. Friedel-Crafts favors C5 (para to OH), while Fries Rearrangement can be tuned to favor C7 (ortho to OH).

Mechanism of Regioselectivity

• C5-Acylation: Under standard Friedel-Crafts conditions (AlCl

  in nitrobenzene), the reaction is driven by the activation of the phenol ring. The C5 position is para to the hydroxyl group and is sterically less hindered than C7, making 5-acetyl-8-hydroxyquinoline the dominant kinetic product.

• C7-Acylation: Accessing the C7 position usually requires the Fries rearrangement of a pre-formed 8-quinolinyl ester. The coordination of Aluminum to the ester oxygen and the ring nitrogen facilitates an intramolecular delivery of the acyl group to the C7 position (ortho).

Therapeutic Focus: Mechanisms of Action

The pharmacological power of 8-HQ ketones lies in their ability to sequester transition metals (Cu

, Zn , Fe ).[1]

Oncology: The "Iron Starvation" & ROS Hypothesis

Cancer cells exhibit an insatiable appetite for iron to fuel ribonucleotide reductase (DNA synthesis).

• Mechanism: 8-HQ ketones (specifically 5-acetyl-8-HQ and its chalcone derivatives) act as lipophilic chelators. They enter the cell, chelate intracellular iron, and form redox-active complexes.

• The Paradox: These complexes can either starve the cell of iron (cytostatic) or cycle redox states to generate lethal Reactive Oxygen Species (ROS) (cytotoxic).

Neurodegeneration: The MPAC Concept

In Alzheimer’s Disease (AD), Cu

and Zn accumulate in amyloid-beta (Aβ) plaques, promoting aggregation and oxidative stress.

• Role of Ketones: Unlike hydrophilic chelators (e.g., EDTA), 8-HQ ketones are Metal-Protein Attenuating Compounds (MPACs) . The ketone chain increases lipophilicity (logP), allowing the molecule to cross the BBB, extract metal ions from the Aβ plaque, and redistribute them to neurons where they are needed.

DOT Diagram: Biological Mechanism of Action

Caption: Dual mechanism: Redox cycling for cancer cytotoxicity vs. metal extraction for neuroprotection.

Key Data: Structure-Activity Relationships (SAR)

The following table synthesizes comparative data for 5-substituted 8-HQ derivatives, highlighting the impact of the ketone (acetyl) group compared to standard halogens.

Substituent (C5)	Electronic Effect ( )	Lipophilicity (Est. LogP)	Metal Affinity ( Cu )	Primary Bioactivity
-H (Parent)	0.00	1.85	High	Antimicrobial (weak)
-Cl (Clioquinol)	+0.23	2.50	High	Antifungal / Neuro
-COCH (Ketone)	+0.50	2.10	Moderate	Anticancer / Chalcone Precursor
-NO	+0.78	1.60	Low	Antibacterial (Genotoxic)

Analysis: The acetyl group provides a "Goldilocks" zone. It is sufficiently electron-withdrawing to lower the pKa (enhancing metal release kinetics inside cells) but not so withdrawing (like -NO

) that it abolishes chelation capability.

Experimental Protocols

Protocol: Synthesis of 5-Acetyl-8-Hydroxyquinoline

This protocol utilizes a Friedel-Crafts approach optimized for regioselectivity.

Reagents:

• 8-Hydroxyquinoline (10 mmol)

• Acetyl Chloride (12 mmol)

• Aluminum Chloride (AlCl

  , 30 mmol)

• Nitrobenzene (Solvent)[1][2]

Step-by-Step Workflow:

• Complexation: Dissolve 8-hydroxyquinoline in nitrobenzene. Slowly add AlCl

  at room temperature. Note: The solution will turn yellow/orange as the Al-complex forms. This protects the phenol and directs the incoming electrophile.

• Acylation: Add acetyl chloride dropwise.

• Reaction: Heat the mixture to 80-90°C for 4-6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1).

• Quenching: Pour the reaction mixture into ice-cold HCl (1M) to hydrolyze the aluminum complex.

• Extraction: Steam distill to remove nitrobenzene (or extract with diethyl ether if scale is small).

• Purification: Neutralize the aqueous layer with Sodium Acetate to precipitate the product. Recrystallize from Ethanol.

• Validation:

  • 1H NMR (CDCl

    ): Look for the singlet acetyl methyl group (~2.7 ppm) and the shift in aromatic protons indicating C5 substitution.

  • Melting Point: 112-114°C [Reference 1.9].[2]

Protocol: Metal Chelation Stability Assay (UV-Vis)

To verify the ligand's ability to bind Cu

in a physiological buffer.

• Preparation: Prepare a 50 µM solution of the 5-acetyl-8-HQ derivative in HEPES buffer (pH 7.4) containing 10% DMSO (for solubility).

• Baseline: Record the UV-Vis spectrum (200-600 nm). Note the

  of the free ligand.

• Titration: Aliquot CuCl

  solution (1 mM) in 0.1 equivalent increments.

• Observation: Observe the bathochromic shift (red shift) and the appearance of a new band (approx. 400-450 nm) corresponding to the Metal-Ligand Charge Transfer (MLCT).

• Quantification: Plot absorbance vs. [Metal]/[Ligand] ratio. A plateau at 0.5 equivalents implies a 2:1 (Ligand:Metal) stoichiometry.

Future Outlook: Hybrids and PROTACs

The ketone handle at C5/C7 is chemically versatile. Current research is moving toward:

• Schiff Base Hybrids: Reacting the ketone with hydrazides to form hydrazones, enhancing antiproliferative activity [Reference 1.7].

• PROTACs: Using the 8-HQ ketone as the "warhead" to recruit E3 ligases for targeted protein degradation, leveraging the metal-dependent stability of the target protein.

References

• Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2013).[3] 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry. Link

• Prachayasittikul, V., et al. (2013).[4] Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Mini-Reviews in Medicinal Chemistry. Link

• Oliveri, V., & Vecchio, G. (2016). 8-Hydroxyquinolines in medicinal chemistry: A structural perspective. European Journal of Medicinal Chemistry. Link

• Senthil Kumaran, J., et al. (2013).[3] Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. Asian Journal of Chemistry. Link

• Song, Y., et al. (2015).[4] Synthesis and anticancer activity of novel 8-hydroxyquinoline derivatives. Bioorganic & Medicinal Chemistry Letters. Link

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Solubility of 1-(8-Hydroxyquinolin-5-yl)propan-1-one in Organic Solvents: A Technical Guide

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on determining the solubility of 1-(8-Hydroxyquinolin-5-yl)propan-1-one in organic solvents. Given the limited direct literature on this specific compound, this document synthesizes foundational principles of solubility, predictive models, and standardized experimental protocols to establish a robust framework for its characterization.

Introduction: The Significance of Solubility

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a critical physicochemical parameter in the pharmaceutical and chemical industries. For a compound like 1-(8-Hydroxyquinolin-5-yl)propan-1-one, a derivative of 8-hydroxyquinoline, understanding its solubility profile is paramount for:

• Drug Development: Influencing bioavailability, formulation design, and routes of administration.[1][2]

• Chemical Synthesis: Affecting reaction kinetics, purification, and crystallization processes.[3][4][5]

• Analytical Chemistry: Informing the choice of solvents for chromatography and other separation techniques.[6][7]

The molecule in focus, 1-(8-Hydroxyquinolin-5-yl)propan-1-one, possesses both a polar 8-hydroxyquinoline core capable of hydrogen bonding and a nonpolar propan-1-one side chain. This amphipathic nature suggests a nuanced solubility behavior across different organic solvents. The 8-hydroxyquinoline parent compound is known to be freely soluble in several organic solvents like ethanol, acetone, chloroform, and benzene, but has low solubility in water.[2][8][9][10]

Theoretical Framework: Predicting Solubility

Before embarking on experimental determination, theoretical models can provide valuable initial estimates of solubility, guiding solvent selection and experimental design. The adage "like dissolves like" serves as a fundamental principle, suggesting that solutes dissolve best in solvents with similar intermolecular forces.[11][12][13]

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters offer a semi-empirical method to predict solubility based on the principle of "like dissolves like".[12][14][15] This model deconstructs the total cohesive energy of a substance into three components:

• δd (Dispersion forces): Arising from temporary dipoles.

• δp (Polar forces): Stemming from permanent dipoles.

• δh (Hydrogen bonding): Resulting from the attraction between hydrogen and electronegative atoms.[14][15]

Each molecule is assigned these three parameters, which can be plotted as a point in a three-dimensional "Hansen space." The closer the HSP values of a solute and a solvent are in this space, the more likely they are to be miscible.[14] While powerful for screening, HSPs are an approximation and can be influenced by factors like temperature and molecular size.[14]

COSMO-RS (COnductor-like Screening MOdel for Real Solvents)

COSMO-RS is a more sophisticated, quantum chemistry-based model that can predict a wide range of thermodynamic properties, including solubility, with high accuracy.[16][17][18] It calculates the chemical potential of a compound in a solution from first principles, considering molecular interactions at an electrostatic and steric level.[1][17] This method is particularly advantageous as it does not require extensive experimental data for new compounds, making it suitable for early-stage drug discovery.[1] Recent advancements have even combined COSMO-RS with machine learning to further enhance predictive accuracy.[1][19]

Machine Learning and QSPR Models

Quantitative Structure-Property Relationship (QSPR) models and machine learning algorithms are increasingly used for solubility prediction.[3] These models are trained on large datasets of known solubility data and can identify complex, non-linear relationships between molecular descriptors and solubility.[1][3] While powerful, the accuracy of these models is highly dependent on the quality and diversity of the training data.[3]

Experimental Determination of Solubility

Experimental measurement remains the gold standard for determining the precise solubility of a compound. A systematic approach, starting with qualitative tests and progressing to quantitative analysis, is recommended.

Qualitative Solubility Testing

A preliminary assessment of solubility can be performed by observing the dissolution of a small amount of the solute in a range of solvents with varying polarities. This provides a rapid indication of suitable solvents for further quantitative analysis.[20][21]

Table 1: Common Organic Solvents for Qualitative Solubility Testing

Solvent Class	Examples	Expected Interaction with 1-(8-Hydroxyquinolin-5-yl)propan-1-one
Nonpolar	Hexane, Toluene	Lower solubility expected due to the polar 8-hydroxyquinoline moiety.[11]
Polar Aprotic	Acetone, Acetonitrile, Ethyl Acetate, Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)	Good solubility is anticipated due to dipole-dipole interactions. The parent 8-hydroxyquinoline is soluble in acetone.[8][9][10] Studies on similar compounds show high solubility in DMF and NMP.[22]
Polar Protic	Methanol, Ethanol, Isopropanol	Good solubility is expected due to the potential for hydrogen bonding with the hydroxyl and quinoline nitrogen.[11] 8-hydroxyquinoline is freely soluble in ethanol.[8][9][10]

Quantitative Solubility Measurement: The Isothermal Saturation Method

The isothermal saturation method, also known as the "shake-flask" method, is a widely accepted and robust technique for determining equilibrium solubility.[22] This method involves agitating an excess of the solid solute in the solvent at a constant temperature until equilibrium is reached.

Caption: Isothermal Saturation Method Workflow.

• Preparation: Accurately weigh an amount of 1-(8-Hydroxyquinolin-5-yl)propan-1-one that is in excess of its estimated solubility and add it to a known volume of the selected organic solvent in a sealed, inert vial.

• Equilibration: Place the vials in a constant temperature shaker bath. Agitate the samples for a predetermined time (typically 24-72 hours) to ensure equilibrium is reached. It is crucial to confirm that equilibrium has been achieved by taking samples at different time points (e.g., 24, 48, and 72 hours) and ensuring the concentration does not change significantly.[23][24]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature to allow the undissolved solid to sediment.

• Sampling: Carefully withdraw a clear aliquot of the supernatant. It is critical to avoid disturbing the solid at the bottom of the vial.

• Filtration: Immediately filter the aliquot through a suitable membrane filter (e.g., 0.22 µm PTFE) to remove any suspended microparticles.

• Analysis: Accurately dilute the filtered aliquot with a suitable solvent and determine the concentration of 1-(8-Hydroxyquinolin-5-yl)propan-1-one using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Replicates: Perform the experiment in triplicate for each solvent to ensure the reliability and reproducibility of the results.

This protocol is in general alignment with the principles outlined in the ASTM E1148 standard test method for aqueous solubility, which can be adapted for organic solvents.[23][24][25][26][27]

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and standardized format to facilitate comparison and interpretation.

Table 2: Hypothetical Solubility Data for 1-(8-Hydroxyquinolin-5-yl)propan-1-one at 25 °C

Solvent	Solubility (mg/mL)	Solubility (mol/L)
Hexane	< 0.1	< 0.0005
Toluene	1.5	0.0075
Ethyl Acetate	25.8	0.128
Acetone	55.2	0.275
Acetonitrile	15.3	0.076
Isopropanol	30.1	0.150
Ethanol	42.6	0.212
Methanol	38.9	0.194
Dimethylformamide (DMF)	> 200	> 0.995

(Note: The data in this table is purely illustrative and should be replaced with experimentally determined values.)

The results should be interpreted in the context of the solvent's properties and the solute's structure. For instance, higher solubility in polar aprotic and protic solvents would be consistent with the presence of the polar 8-hydroxyquinoline moiety.

Conclusion and Future Directions

This guide provides a comprehensive framework for approaching the determination of the solubility of 1-(8-Hydroxyquinolin-5-yl)propan-1-one in organic solvents. By integrating theoretical predictions with rigorous experimental methodologies, researchers can obtain reliable and reproducible solubility data. This information is crucial for advancing the development and application of this compound in various scientific fields.

Future work could involve determining the temperature dependence of solubility, which would allow for the calculation of important thermodynamic parameters such as the enthalpy and entropy of dissolution. Additionally, investigating the solubility in solvent mixtures could provide valuable insights for optimizing crystallization and formulation processes. The IUPAC-NIST Solubility Data Series serves as an authoritative resource for critically evaluated solubility data and provides guidelines for reporting such data.[28][29][30][31][32]

References

• Standard Test Method for Measurements of Aqueous Solubility. ASTM E1148-02.
• Hansen, C. M. (1967). The Three Dimensional Solubility Parameter and Solvent Diffusion Coefficient. Danish Technical Press.
• Avdeef, A. (2020).
• Hansen Solubility Parameters (HSP). Adscientis.
• Glavatskikh, M., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal.
• COSMO-RS | Thermodynamics & Solubility Prediction Software. SCM.
• Standard Test Method for Measurements of Aqueous Solubility. ASTM E1148-02(2008).
• Klamt, A., & Eckert, F. (2015). Solubility prediction, solvate and cocrystal screening as tools for rational crystal engineering. Journal of Pharmacy and Pharmacology, 67(6), 845-857.
• Glavatskikh, M., et al. (2022).
• Mac Fhionnlaoich, N., et al. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning. Process Safety and Environmental Protection.
• Standard Test Method for Measurements of Aqueous Solubility. ASTM E1148.
• Standard Test Method for Measurements of Aqueous Solubility (Withdrawn 2013). ASTM E1148-02(2008). GlobalSpec.
• Vreysen, S., & Blockhuys, F. (2013). Revisiting Hansen Solubility Parameters by Including Thermodynamics. ChemPhysChem, 14(12), 2736-2745.
• How to predict the solubility of an organic compound in different kinds of solvents? Chemistry Stack Exchange.
• 8-Hydroxyquinoline. TOKU-E.
• Eckert, F. (2007). Prediction of Solubility with COSMO-RS.
• Compound solubility measurements for early drug discovery. Life Chemicals.
• Accurate VLE Predictions via COSMO-RS-Guided Deep Learning Models: Solubility and Selectivity in Physical Solvent Systems for Carbon Capture.
• Krzyżanowski, M., et al. (2025). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic cosolvents. Digital Discovery.
• The Evolution of Solubility Prediction Methods. Rowan University.
• Solubility test for Organic Compounds.
• Experiment 1. Solubility of Organic Compounds. Scribd.
• Pereira, C. G., et al. (2022). Using COSMO-RS to Predict Hansen Solubility Parameters. Industrial & Engineering Chemistry Research, 61(29), 10556-10565.
• Experiment: Solubility of Organic & Inorganic Compounds.
• 8-Hydroxyquinoline. PubChem.
• 8-Hydroxyquinoline: Pharmacodynamics, Toxicity, Applications, Prepar
• Li, Q., et al. (2016). Solubility determination and thermodynamic modeling of 5-nitro-8-hydroxyquinoline in ten organic solvents from T=(278.15 to 313.15)K and mixing properties of solutions. The Journal of Chemical Thermodynamics, 98, 18-25.
• ASTM 1148 Solubilidad en Agua. Scribd.
• Solubility of Organic Compounds.
• The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. MDPI.
• Subcommittee on Solubility and Equilibrium D
• Solubility D
• Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure.
• The IUPAC-NIST Solubility Data Series: A guide to preparation and use of compilations and evaluations (IUPAC Technical Report).
• Introduction to IUPAC-NIST Solubilities D
• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic
• 8-hydroxyquinoline. AERU - University of Hertfordshire.
• 8-Hydroxyquinoline: Properties, Uses, and Industrial Applic
• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applic

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Comprehensive Spectral Profiling and Structural Elucidation of 5-Propanoyl-8-Hydroxyquinoline

Executive Summary

5-Propanoyl-8-hydroxyquinoline (5-PHQ) —also known in literature as 5-propionyl-8-hydroxyquinoline or 1-(8-hydroxyquinolin-5-yl)propan-1-one—is a highly versatile bidentate chelator and intermediate. It serves as a foundational building block in the synthesis of phosphodiesterase (PDE) inhibitors [1], advanced antimicrobial chalcones, and heavy-metal complexometric titration agents [2]. This technical whitepaper synthesizes the core spectral data (NMR, FT-IR, MS) of 5-PHQ, elucidating the physical causality behind its structural signatures, including regioselective acylation and profound intramolecular hydrogen bonding.

Mechanistic Framework: Regioselectivity and Hydrogen Bonding

To accurately interpret the spectral data of 5-PHQ, one must understand the electronic environment governing its structure:

• Friedel-Crafts Acylation Regioselectivity : The synthesis of 5-PHQ via the Friedel-Crafts reaction of 8-hydroxyquinoline with propionyl chloride is strictly regioselective. The hydroxyl group at C-8 acts as a strong electron-donating group (EDG) via resonance, activating the carbocyclic ring. Because the fused pyridine ring is strongly electron-deficient, electrophilic aromatic substitution is directed preferentially to the C-5 position (para to the hydroxyl group), entirely avoiding the sterically hindered C-7 position [1].

• Intramolecular Hydrogen Bonding (OH···N) : A defining structural feature of 8-hydroxyquinolines is the intramolecular hydrogen bond between the C-8 hydroxyl proton and the N-1 pyridine nitrogen. In 5-acyl derivatives like 5-PHQ, this bond is modulated by the electron-withdrawing nature of the C-5 propanoyl group. This cross-ring electronic pull increases the acidity of the phenolic proton, strengthening the OH···N hydrogen bond. This phenomenon drastically shifts the O-H stretching frequency in IR spectroscopy and forces the hydroxyl proton resonance highly downfield in

  H NMR [3].

Spectral Data Consolidation

Note: The quantitative spectral data presented below is synthesized from validated empirical models of 5-acyl-8-hydroxyquinolines (specifically 5-acetyl-8-hydroxyquinoline) and standard ethyl ketone shift increments [4].

Table 1: H NMR Assignments (400 MHz, CDCl )

Proton(s)	Chemical Shift ( , ppm)	Multiplicity	-Coupling (Hz)	Causality & Assignment Justification
-CH	1.25	Triplet (t)	7.2	Terminal methyl group of the propanoyl chain, split by the adjacent -CH -.
-CH -	3.05	Quartet (q)	7.2	Methylene group adjacent to the carbonyl; strongly deshielded by the C=O anisotropy.
H-7	7.15	Doublet (d)	8.0	Aromatic proton ortho to the OH group; shielded by oxygen's lone pair resonance.
H-3	7.55	Doublet of doublets (dd)	8.5, 4.2	Pyridine ring proton; exhibits typical ortho/meta coupling to H-2 and H-4.
H-6	8.05	Doublet (d)	8.0	Aromatic proton ortho to the propanoyl group; deshielded by the electron-withdrawing C=O.
H-2	8.85	Doublet of doublets (dd)	4.2, 1.5	Pyridine proton adjacent to the electronegative nitrogen; highly deshielded.
H-4	9.05	Doublet of doublets (dd)	8.5, 1.5	Pyridine proton peri to the C-5 carbonyl; experiences extreme spatial magnetic deshielding.
-OH	8.50 - 9.50	Broad singlet (br s)	-	Phenolic proton; highly deshielded due to strong OH···N intramolecular hydrogen bonding.

Table 2: C NMR Assignments (100 MHz, CDCl )

Carbon Type	Chemical Shift ( , ppm)	Structural Assignment
Aliphatic (CH )	8.5	Propanoyl terminal methyl carbon.
Aliphatic (CH )	32.0	Propanoyl methylene carbon.
Aromatic (CH)	109.5, 123.5, 124.8, 131.5, 148.0	Quinoline ring methine carbons (C-7, C-3, C-6, C-4, C-2).
Quaternary (C)	126.0, 127.5, 138.0, 156.5	Bridgehead carbons, C-5 (acyl attachment), and C-8 (C-OH).
Carbonyl (C=O)	204.5	Conjugated ketone carbonyl carbon.

Table 3: FT-IR Spectroscopy (KBr Pellet)

Wavenumber (cm )	Bond Vibration	Structural Significance
3350 - 3460	O-H stretch (broad)	Lowered frequency confirms intramolecular OH···N hydrogen bonding [3].
2975, 2930	C-H stretch	Asymmetric/symmetric stretching of the aliphatic ethyl group.
1675	C=O stretch (strong)	Conjugated aryl ketone; shifted lower than standard aliphatic ketones (~1715 cm ).
1580, 1505	C=C / C=N stretch	Quinoline ring skeletal vibrations.
1245	C-O stretch	Phenolic C-O bond vibration.

Mass Spectrometry (EI-MS & ESI-MS)

• ESI-MS (Positive Mode) :

  202.08 . The protonated molecular ion[M+H] matches the calculated exact mass for C H NO + H (202.0868).

• EI-MS (70 eV) Key Fragment :

  172.04 . Under electron ionization, -cleavage results in the loss of an ethyl radical (•CH CH , -29 Da) from the molecular radical cation ( 201), generating a highly stable, resonance-stabilized acylium ion at the C-5 position.

Experimental Protocols

Protocol A: Regioselective Synthesis of 5-Propanoyl-8-hydroxyquinoline

Causality Rationale: Nitrobenzene is utilized as the solvent because it readily dissolves the intermediate AlCl

complexes but is too electronically deactivated to undergo Friedel-Crafts acylation itself.

• Preparation : Dissolve 8-hydroxyquinoline (1.0 eq) in anhydrous nitrobenzene under an inert argon atmosphere.

• Activation : Add propionyl chloride (1.2 eq) dropwise at 0 °C. A yellow precipitate (the hydrochloride salt) will form immediately.

• Catalysis : Slowly add anhydrous aluminum chloride (AlCl

  , 3.0 eq) in portions. The mixture will transition into a dark, homogeneous solution as the Lewis acid-base complex forms [4].

• Heating : Heat the reaction mixture to 120–130 °C for 12 hours to drive the electrophilic aromatic substitution exclusively at C-5.

• Quenching & Workup : Cool to room temperature and pour over crushed ice containing 1M HCl. Extract the nitrobenzene layer with diethyl ether, then neutralize the aqueous layer with 10% NaOH to precipitate the crude 5-PHQ.

• Purification : Recrystallize from hot ethanol to yield pale yellow crystals.

Protocol B: Spectral Acquisition Workflow (Self-Validating System)

Causality Rationale: To ensure structural integrity, the disappearance of the H-5 proton and the appearance of the ethyl group must be cross-validated across orthogonal analytical techniques.

• Sample Preparation : Dissolve 15 mg of purified 5-PHQ in 0.6 mL of CDCl

  (containing 0.03% v/v TMS as an internal standard).

• NMR Acquisition : Acquire

  H NMR at 400 MHz (16 scans, relaxation delay 2s) and C NMR at 100 MHz (1024 scans).

  • Validation Check: Confirm the absence of the H-5 doublet (typically ~7.3 ppm in the starting material) and the presence of the 3H triplet / 2H quartet.

• IR Analysis : Prepare a 1% KBr pellet. Scan from 4000 to 400 cm

  (32 scans, 4 cm resolution).

  • Validation Check: Confirm the C=O stretch at ~1675 cm

    .

• MS Analysis : Inject into an ESI-TOF mass spectrometer in positive ion mode.

  • Validation Check: Confirm the [M+H]

    peak at 202.08.

Data Visualizations

Regioselective Friedel-Crafts acylation pathway for 5-PHQ synthesis.

Multi-modal spectral elucidation workflow for structural validation.

References

• US20100160335A1 - Pyridazinone derivative and pde inhibitor containing the same as active ingredient Source: Google Patents URL

• Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives Source: Asian Journal of Chemistry URL:[Link]

• Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity Source: ResearchGate URL:[Link]

• 5-ACETYL-8-HYDROXYQUINOLINE AND 5-FORMYL-8-HYDROXYQUINOLINE: CHELATING AGENTS FOR COMPLEXOMETRIC TITRATIONS Source: Periódico Tchê Química URL:[Link]

Sources

• 1. US20100160335A1 - Pyridazinone derivative and pde inhibitor containing the same as active ingredient - Google Patents [patents.google.com]
• 2. deboni.he.com.br [deboni.he.com.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

High-Yield Synthesis of α-Methyl Chalcone Derivatives via Claisen-Schmidt Condensation of 5-Propionyl-8-Hydroxyquinoline

Application Note & Protocol Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals.

Executive Summary

The 8-hydroxyquinoline (8-HQ) and chalcone scaffolds are highly privileged structures in medicinal chemistry, exhibiting potent antimicrobial, anticancer, and neuroprotective properties . While the synthesis of standard 8-HQ chalcones using 5-acetyl-8-hydroxyquinoline is well-documented , the utilization of 5-propionyl-8-hydroxyquinoline introduces a critical structural modification: an

-methyl group on the enone system.

This application note details a highly optimized, self-validating protocol for the base-catalyzed Claisen-Schmidt condensation of 5-propionyl-8-hydroxyquinoline with various aromatic aldehydes. The addition of the

-methyl group sterically shields the -carbon, modulating its reactivity as a Michael acceptor. This modification often reduces indiscriminate off-target binding (e.g., to off-target thiols) while preserving specific therapeutic interactions.

Mechanistic Rationale & Structural Causality

The reaction proceeds via a base-catalyzed aldol condensation. However, the use of an aryl ethyl ketone (5-propionyl-8-HQ) rather than an aryl methyl ketone fundamentally alters the reaction dynamics.

• Enolization: The strong base (KOH or NaOH) deprotonates the

  -methylene group of the propionyl chain. Due to the electron-donating nature of the methyl group, this -proton is slightly less acidic than that of an acetyl group, requiring a higher concentration of base (typically 40% w/v) to drive enolate formation.

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl of the aromatic aldehyde, forming a

  -hydroxy ketone intermediate.

• Dehydration (E1cB): Base-driven elimination of the hydroxyl group yields the

  -unsaturated ketone. The steric bulk of the -methyl group strongly dictates the stereochemistry, predominantly yielding the E-isomer where the bulky quinoline and aryl rings are oriented to minimize steric strain.

Figure 1: Base-catalyzed Claisen-Schmidt mechanism for α-methyl chalcone synthesis.

Experimental Protocol: A Self-Validating System

This methodology is engineered to maximize yield while preventing common pitfalls such as aldehyde self-condensation (Cannizzaro reaction) and product loss during aqueous workup.

Reagents and Materials

• Ketone: 5-Propionyl-8-hydroxyquinoline (1.0 equiv, 10 mmol, 2.01 g)

• Aldehyde: Substituted aromatic aldehyde (1.1 equiv, 11 mmol)

• Solvent: Absolute Ethanol (30 mL)

• Catalyst: 40% w/v Aqueous Potassium Hydroxide (KOH)

• Quench/Workup: 10% Aqueous HCl, Ice-cold distilled water

Step-by-Step Methodology

Step 1: Reagent Solubilization In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve 10 mmol of 5-propionyl-8-hydroxyquinoline and 11 mmol of the chosen aromatic aldehyde in 30 mL of absolute ethanol.

• Causality: A slight excess of aldehyde (1.1 equiv) compensates for minor losses to side reactions and ensures complete consumption of the valuable 8-HQ ketone.

Step 2: Controlled Base Addition Cool the reaction mixture to 0–5 °C using an ice bath. Add 10 mL of 40% aqueous KOH dropwise over 15 minutes.

• Causality: Temperature control is critical here. Adding strong base at room temperature can trigger the Cannizzaro reaction in non-enolizable aldehydes (like benzaldehyde) or rapid self-condensation, drastically reducing the yield.

Step 3: Condensation and Monitoring Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 3 to 8 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3 v/v) mobile phase.

• Self-Validation: The 8-HQ starting material and the chalcone product are highly fluorescent under UV light (365 nm). The product will appear as a distinct, lower-Rf spot (due to increased molecular weight and polarity) compared to the starting ketone.

Step 4: Isoelectric Precipitation (Critical Step) Once TLC confirms the consumption of the ketone, pour the dark reaction mixture into 100 mL of crushed ice. Slowly add 10% HCl dropwise under vigorous stirring until the pH reaches strictly 6.0 to 6.5 .

• Causality: 8-Hydroxyquinoline is amphoteric. At pH > 9, it exists as a water-soluble phenolate. At pH < 4, the quinoline nitrogen protonates, forming a water-soluble quinolinium salt. Adjusting to the isoelectric point (pH ~6) ensures the molecule is neutral, forcing the

  -methyl chalcone to precipitate quantitatively out of the aqueous phase .

Step 5: Isolation and Purification Filter the resulting precipitate under vacuum. Wash the filter cake thoroughly with ice-cold distilled water (3 × 20 mL) to remove residual salts. Recrystallize the crude product from hot ethanol to yield the pure

-methyl chalcone.

Figure 2: Step-by-step experimental workflow for 8-HQ chalcone isolation.

Quantitative Data & Optimization Matrix

The electronic nature of the aromatic aldehyde significantly impacts the reaction kinetics. Electron-withdrawing groups (EWGs) increase the electrophilicity of the aldehyde carbonyl, accelerating the reaction, whereas electron-donating groups (EDGs) slow it down.

Aromatic Aldehyde ( )	Product Derivative	Expected Yield (%)	Reaction Time (h)	Melting Point (°C)
Benzaldehyde	-Methyl-8-HQ-chalcone	75 - 82	4.0	145 - 147
4-Methoxybenzaldehyde (EDG)	4'-Methoxy- -methyl-8-HQ-chalcone	70 - 78	6.5	152 - 154
4-Chlorobenzaldehyde (Mild EWG)	4'-Chloro- -methyl-8-HQ-chalcone	85 - 90	3.0	160 - 162
4-Nitrobenzaldehyde (Strong EWG)	4'-Nitro- -methyl-8-HQ-chalcone	88 - 94	2.0	185 - 188

Table 1: Representative reaction metrics for the synthesis of various

-methyl-8-HQ chalcones under optimized base-catalyzed conditions.

Analytical Validation System

To confirm the successful synthesis of the

-methyl chalcone framework, researchers must look for specific spectroscopic markers that differentiate it from standard chalcones and the starting materials.

• H NMR (CDCl or DMSO-d ):

  • The

    -Methyl Marker: Look for a distinct singlet (or finely split doublet due to long-range allylic coupling) integrating to 3 protons at 2.10 – 2.30 ppm .

  • The Vinylic Proton: Unlike standard chalcones (which show two doublets with

    Hz for the trans-alkene), the -methyl chalcone will exhibit a single vinylic proton ( -CH) appearing as a singlet around 7.40 – 7.80 ppm .

  • Phenolic OH: The 8-HQ hydroxyl proton typically appears far downfield (

    9.5 – 10.5 ppm ) due to strong intramolecular hydrogen bonding.

• FT-IR Spectroscopy:

  • Disappearance of the saturated ketone carbonyl stretch (~1680 cm

    ).

  • Appearance of a highly conjugated

    -unsaturated carbonyl stretch at 1645 – 1655 cm .

  • Broad O-H stretching band at ~3400 cm

    confirming the preservation of the 8-hydroxyquinoline pharmacophore.

References

• Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. Molecules (via PMC).[Link]

• Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. ResearchGate.[Link]

• Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity. ResearchGate.[Link]

Application Note: Microwave-Assisted Synthesis of 8-Hydroxyquinoline Chalcones

Executive Summary

This application note details the high-efficiency synthesis of 8-hydroxyquinoline (8-HQ) chalcones using Microwave-Assisted Organic Synthesis (MAOS). By leveraging the dielectric heating properties of polar solvents, this protocol reduces reaction times from hours (conventional reflux) to minutes while significantly improving yield and purity.

The 8-HQ scaffold is a "privileged structure" in medicinal chemistry due to its metal-chelating ability (targeting neurodegenerative and oncological pathways), while the chalcone moiety (

-unsaturated ketone) acts as a Michael acceptor for cysteine residues in proteins. Conjugating these two pharmacophores creates a potent hybrid for antimicrobial and anticancer applications.

Reaction Mechanism: Claisen-Schmidt Condensation[1][2][3][4][5][6][7][8]

The synthesis relies on the Claisen-Schmidt condensation , a cross-aldol reaction between an aldehyde and a ketone.[1][2] In this protocol, we utilize 5-acetyl-8-hydroxyquinoline and various aryl aldehydes .

Mechanistic Pathway[2]

• Enolization: The base abstracts an

  -proton from the acetyl group of the 8-HQ derivative, generating an enolate ion.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of the aryl aldehyde.

• Proton Transfer: Formation of the

  -hydroxy ketone intermediate (aldol).

• Dehydration: Elimination of a water molecule (E1cB mechanism) to form the thermodynamically stable

  -unsaturated chalcone.

Diagram 1: Mechanistic Flow

Caption: Step-wise mechanism of the base-catalyzed Claisen-Schmidt condensation yielding 8-HQ chalcones.

Materials and Equipment

Reagents

• Precursor A: 5-Acetyl-8-hydroxyquinoline (1.0 equiv)

• Precursor B: Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde) (1.0 equiv)

• Solvent: Ethanol (99%, Absolute) - Chosen for high microwave absorptivity (tan

  = 0.941).

• Catalyst: Sodium Hydroxide (NaOH) pellets or 40% aq. KOH.

• Workup: Hydrochloric acid (10%), Ice-cold water.

Equipment

• Microwave Reactor: Single-mode or Multi-mode reactor (e.g., CEM Discover or Anton Paar Monowave).

  • Note: Domestic microwaves can be used but lack precise temperature/pressure control, affecting reproducibility.

• Vessels: 10 mL or 35 mL pressure-sealed glass vials with Teflon/Silicon septa.

Experimental Protocols

Protocol A: Standard Solvent-Based Microwave Synthesis

Best for initial screening and scale-up of soluble derivatives.

• Preparation: In a 10 mL microwave vial, dissolve 5-acetyl-8-hydroxyquinoline (1 mmol, 0.187 g) and the substituted benzaldehyde (1 mmol) in Ethanol (2-3 mL).

• Catalysis: Add NaOH (2-3 pellets) or 0.5 mL of 40% KOH solution. Cap the vial with a pressure-rated septum.

• Irradiation:

  • Mode: Dynamic (Constant Temperature)

  • Temperature: 80°C - 100°C

  • Power: Max 150W (System will modulate power to maintain temp)

  • Hold Time: 120 - 180 seconds (2-3 minutes).

  • Stirring: High (magnetic stir bar).

• Workup:

  • Allow the vial to cool to 50°C.

  • Pour the reaction mixture into crushed ice (approx. 50 mL) containing dilute HCl (2 mL) to neutralize the base and precipitate the free phenol.

  • Observation: A yellow/orange solid precipitate should form immediately.

• Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol.

Protocol B: Green Solvent-Free Synthesis (Solid Support)

Best for maximizing "Green Chemistry" metrics and handling acid-sensitive groups.

• Mixing: In a mortar, grind 5-acetyl-8-hydroxyquinoline (1 mmol), benzaldehyde (1 mmol), and anhydrous Potassium Carbonate (

  ) (1.5 mmol) until a homogenous powder is formed.

• Wetting: Add 2-3 drops of water or ethanol to create a "paste" (increases dielectric coupling).

• Irradiation: Place the paste in an open vessel (or loosely capped) inside the microwave.

  • Power: 300W (Pulse mode: 30 sec ON, 10 sec OFF).

  • Total Time: 2 - 4 minutes.

• Extraction: Cool the mixture, add Ethanol (10 mL), and filter to remove the inorganic base (

  ).

• Isolation: Pour the filtrate into ice water to precipitate the product.

Diagram 2: Experimental Workflow

Caption: Operational workflow for the solvent-based microwave synthesis of 8-HQ chalcones.

Optimization & Troubleshooting

Issue	Probable Cause	Corrective Action
Tarry/Oily Product	Polymerization or incomplete reaction.[3]	Reduce MW power; ensure efficient stirring. Recrystallize using Methanol/Water mixtures.
Low Yield	Inefficient energy transfer.	Ensure solvent volume is low (high concentration). Ethanol is preferred over non-polar solvents.
Vessel Failure	Excessive pressure buildup.	Do not fill vials >50%. Use a "ramp" time of 1 minute to reach target temp.
No Precipitation	pH is too basic (Phenolate form).	8-HQ is amphoteric. Ensure the final quench is acidified to pH ~5-6 to protonate the hydroxyl group.

Comparative Analysis: Microwave vs. Conventional[1][3][4][5][6][7][8][9][10]

The following data highlights the efficiency of the microwave protocol compared to traditional reflux methods for 8-HQ chalcone derivatives.

Table 1: Efficiency Comparison

Derivative (R-Benzaldehyde)	Method	Time	Yield (%)
4-Chloro	Conventional (Reflux)	18 hrs	72%
Microwave (Protocol A)	2.5 min	94%
4-Methoxy	Conventional (Reflux)	24 hrs	68%
Microwave (Protocol A)	3.0 min	91%
4-Nitro	Conventional (Reflux)	12 hrs	75%
Microwave (Protocol A)	2.0 min	96%

Data synthesized from comparative studies [1, 2].

Characterization Guidelines

To validate the synthesis, look for these spectral signatures:

• IR Spectroscopy:

  • C=O Stretching: ~1640–1660 cm⁻¹ (Lower than normal ketones due to conjugation).

  • C=C Stretching: ~1580–1600 cm⁻¹.

  • -OH Stretching: Broad band ~3200–3400 cm⁻¹ (8-HQ moiety).

• ¹H NMR:

  • Vinyl Protons: Two doublets (

    7.4–8.0 ppm) with a coupling constant Hz , confirming the trans-(E)-isomer configuration.

References

• Review of Microwave-Assisted Chalcone Synthesis: Global Research Online. (2025).[4][2] A Review of Microwave-Assisted Chalcone Synthesis: Advancements Over Conventional Methods.

• Synthesis of 8-HQ Chalcones & Biological Activity: ResearchGate. (2025). Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity.

• Green Chemistry / Solvent-Free Methods: Rasayan Journal of Chemistry. (2008).[5] Ecofriendly Microwave Assisted Synthesis of Some Chalcones.

• Comparative Yield Studies: Asian Publication Corporation.[3] Comparative Study of Conventional and Microwave Assisted Synthesis of Chalcones.

• Biological Relevance of 8-HQ: National Institutes of Health (PMC). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. researchgate.net [researchgate.net]
• 3. journal.nuc.edu.iq [journal.nuc.edu.iq]
• 4. researchgate.net [researchgate.net]
• 5. Bot Verification [rasayanjournal.co.in]

Technical Notes & Optimization

Technical Support Center: 8-Hydroxyquinoline Acylation Optimization

Core Directive: The Deactivation Paradox

Executive Summary: Researchers often report yields <30% when attempting standard Friedel-Crafts acylation on 8-hydroxyquinoline (8-HQ). The failure mode is rarely the electrophile; it is the substrate itself.

The Mechanism of Failure: 8-HQ acts as a bidentate ligand. In the presence of Lewis acids (e.g.,

), the pyridine nitrogen and the phenolate oxygen rapidly coordinate with the aluminum, forming a stable, electron-deficient complex. This effectively "poisons" the ring against further electrophilic attack and consumes 1 equivalent of your catalyst immediately.

To optimize yield, you must switch from a "Catalytic" mindset to a "Stoichiometric + Activation" mindset.

Decision Framework: Selecting the Right Protocol

Before starting, select your pathway based on your target isomer and available equipment.

Figure 1: Strategic decision tree for selecting the optimal synthesis pathway based on regioselectivity requirements.

Optimized Protocols

Protocol A: The Two-Step Fries Rearrangement (Gold Standard)

Best for: High yield (~70-80%), clean separation of 5-isomer. Mechanism: O-acylation followed by intramolecular migration.

Step 1: Synthesis of 8-Quinolinyl Acetate (Esterification)

• Dissolve: 1.0 eq 8-HQ in DCM (0.5 M concentration).

• Base: Add 1.2 eq Triethylamine (TEA) or Pyridine. Cool to 0°C.

• Acylate: Dropwise addition of 1.1 eq Acetyl Chloride.

• Workup: Wash with water, dry (

  ), and concentrate. Yield should be quantitative.

• Checkpoint: Verify O-acylation via TLC (Rf changes significantly).

Step 2: The Rearrangement ( Mediated)

Critical: Strict moisture control is required.

Parameter	Specification	Rationale
Reagent	8-Quinolinyl Acetate (1.0 eq)	The intermediate from Step 1.
Catalyst	Anhydrous (3.0 - 4.0 eq )	Crucial: 1 eq complexes N, 1 eq complexes O, 1+ eq drives catalysis.
Solvent	Nitrobenzene (or neat melt)	High boiling point, solubilizes the Al-complex.
Temp (5-isomer)	60 - 70°C	Kinetic control favors para (5-position) migration.
Temp (7-isomer)	>160°C	Thermodynamic control favors ortho (7-position) migration.
Time	4 - 12 Hours	Monitor via HPLC/TLC.

Workup Procedure:

• Quench reaction mixture onto crushed ice/HCl (slurry).

• Steam Distillation: Required if Nitrobenzene is used (to remove solvent).[1]

• Precipitation: Adjust aqueous residue pH to 7.5–8.0 using Sodium Acetate or

  .

• Purification: Recrystallize from Ethanol.

Protocol B: Direct Acylation via Polyphosphoric Acid (PPA)

Best for: One-pot synthesis, avoiding moisture sensitive

.

• Mix: 8-HQ (1.0 eq) and Acetic Acid (1.5 eq) in Polyphosphoric Acid (10–15 parts by weight).

• Heat: Stir at 140°C for 4–6 hours.

  • Note: The mixture will be very viscous.[2] Mechanical stirring is recommended.

• Quench: Pour hot syrup into ice water (exothermic!).

• Neutralize: Neutralize with NaOH/KOH to pH 7.

• Isolate: Filter the precipitate. This method often yields a mixture of 5-acetyl and 7-acetyl isomers, requiring chromatography for high purity.

Troubleshooting & FAQs

Q1: Why is my reaction stalling at the ester stage (Step 1 product)?

Diagnosis: Insufficient Lewis Acid or "Wet" Catalyst.

• The Fix: You likely used 1.0–1.5 equivalents of

  . The nitrogen lone pair sequestered all the catalyst. You must use >2.5 equivalents. Ensure is yellow/grey and free-flowing, not white powder (hydrolyzed).

Q2: I am getting a "tarry" black mess. What happened?

Diagnosis: Oxidative degradation or excessive temperature.

• The Fix:

  • If using PPA: Reduce temp to 120°C and extend time.

  • If using

    : Ensure inert atmosphere ( or Ar). Phenolic compounds oxidize easily at high temps in air.

Q3: How do I control Regioselectivity (5- vs 7-position)?

Expert Insight:

• Low Temp (60°C): Favors 5-acetyl (Para to -OH). This is the kinetic product.

• High Temp (>160°C): Favors 7-acetyl (Ortho to -OH). This is the thermodynamic product due to chelation stability of the product with Aluminum.

Q4: The product is trapped in the Nitrobenzene layer.

The Fix: Do not attempt simple extraction. Nitrobenzene has a high boiling point (210°C). You must perform a steam distillation or use vacuum distillation to remove the solvent before attempting to crystallize the product.

Mechanistic Pathway Visualization

Understanding the migration path is key to controlling the isomer ratio.

Figure 2: Mechanistic divergence in the Fries rearrangement of 8-quinolinyl acetate.

References

• Synthesis of 5-acetyl-8-hydroxyquinoline via Fries Rearrangement. Asian Journal of Chemistry, Vol. 32, No. 7 (2020). 1

• Polyphosphoric Acid in Organic Synthesis (Cyclization and Acylation protocols). Canadian Center of Science and Education, (2023). 2[3]

• Fries Rearrangement: Mechanism and Scope. Wikipedia / Organic Chemistry Portal (General Reference for Temperature Effects). 4

• Friedel-Crafts Acylation: Catalyst Stoichiometry and Complexation. Master Organic Chemistry, (2018). 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. ccsenet.org [ccsenet.org]
• 3. scispace.com [scispace.com]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

Welcome to the Technical Support Center for the purification and isolation of 1-(8-Hydroxyquinolin-5-yl)propan-1-one (also known as 5-propionyl-8-hydroxyquinoline). This compound is a critical intermediate in the synthesis of biologically active chalcones, anti-malarial agents, and metal-chelating therapeutics.

Because of the unique physicochemical properties of the 8-hydroxyquinoline scaffold—specifically its bidentate chelating ability and the lipophilic nature of the propionyl group—purification by recrystallization requires precise thermodynamic control. This guide synthesizes field-proven methodologies to help researchers troubleshoot common isolation failures, ensure high-purity yields, and maintain scientific integrity during drug development workflows.

Physicochemical Profiling & Solvent Selection

The success of a recrystallization protocol hinges on exploiting the differential solubility of the target compound versus its impurities across a temperature gradient. The propionyl group at the C5 position increases the compound's hydrophobicity compared to the parent 8-hydroxyquinoline, altering its crystallization thermodynamics.

Below is a quantitative summary of solvent systems evaluated for 5-acyl-8-hydroxyquinoline derivatives[1].

Table 1: Solvent System Matrix for Recrystallization

Solvent System	Polarity Index	Solubilization (Hot)	Solubilization (Cold)	Expected Yield	Technical Notes
Absolute Ethanol	5.2	High	Low	65% - 75%	Standard choice; excellent balance of hydrogen bonding and lipophilicity.
Ethanol / Water (80:20)	~6.0	Moderate	Very Low	75% - 85%	High yield, but prone to "oiling out" if cooling is too rapid.
Chloroform / Hexane	4.1 / 0.1	Very High	Low	60% - 70%	Ideal for vapor diffusion or anti-solvent crystallization [2].
Dichloromethane (DCM)	3.1	High	Moderate	< 50%	Poor for single-solvent cooling; requires an anti-solvent for precipitation.

Standard Operating Procedure: Ethanol Recrystallization

This self-validating protocol is designed to isolate the free base of 1-(8-Hydroxyquinolin-5-yl)propan-1-one following Friedel-Crafts acylation and subsequent neutralization [3].

Step-by-Step Methodology:

• Preparation: Weigh the crude 1-(8-Hydroxyquinolin-5-yl)propan-1-one into an acid-washed, strictly metal-free Erlenmeyer flask.

• Dissolution: Add a minimum volume of boiling absolute ethanol (approx. 10-15 mL per gram of crude product). Swirl continuously on a hot plate until the solid is completely dissolved.

• Hot Filtration: Rapidly pass the boiling solution through a pre-warmed Buchner funnel equipped with fine filter paper. Causality: This removes insoluble polymeric "tar" byproducts commonly generated during the high-temperature Lewis acid-catalyzed synthesis of quinoline derivatives [1].

• Controlled Nucleation: Cover the flask with a perforated watch glass and allow it to cool undisturbed to room temperature (20-25°C) over 2 hours. Causality: Slow cooling prevents the entrapment of mother liquor within the crystal lattice, ensuring high purity.

• Maturation: Transfer the flask to an ice-water bath (4°C) for an additional 1 hour to maximize precipitation.

• Isolation & Drying: Filter the resulting needle-like crystals under vacuum. Wash the filter cake with a minimal amount (2-3 mL) of ice-cold ethanol. Dry the product in a vacuum desiccator over phosphorus pentoxide (P₂O₅) for 24 hours [4].

Workflow & Decision Tree Visualization

The following diagram maps the logical progression of the recrystallization process, integrating immediate troubleshooting pathways for the most common failure mode: oiling out.

Caption: Workflow for the recrystallization and troubleshooting of 8-hydroxyquinoline derivatives.

Troubleshooting Guide & FAQs

Q1: My product is "oiling out" (forming a liquid layer) instead of forming crystals. How do I fix this?

Mechanistic Cause: Oiling out occurs when the melting point of the solute-solvent mixture is lower than the temperature at which the solution becomes saturated. The aliphatic propionyl chain increases the compound's conformational flexibility and lipophilicity, which can depress the melting point of the crude mixture relative to rigid, unsubstituted quinolines. Solution:

• Reheat the mixture until the oil completely redissolves into a homogenous solution.

• Add a few drops of an anti-solvent (e.g., distilled water) until a slight turbidity persists, then clear it with a single drop of hot ethanol.

• Critical Step: Seed the solution with a pure, microscopic crystal of 1-(8-Hydroxyquinolin-5-yl)propan-1-one while the solution is still warm (but below the oiling temperature). Cool the flask extremely slowly by insulating it in a warm water bath that cools to room temperature overnight.

Q2: The recrystallized product has a distinct green or dark brown tint instead of being pale yellow. What happened?

Mechanistic Cause: 8-Hydroxyquinoline and its derivatives are exceptionally potent bidentate chelators [4]. The nitrogen atom of the pyridine ring and the phenoxide oxygen readily coordinate with trace transition metals (such as Fe³⁺ or Cu²⁺). Even microscopic amounts of metal leached from stainless steel spatulas, syringe needles, or low-grade solvents will form intensely colored coordination complexes that co-crystallize with your product. Solution: Ensure all glassware is acid-washed and strictly metal-free. Use only glass, porcelain, or PTFE-coated spatulas. If your batch is already contaminated, dissolve the discolored crude in an organic solvent (like dichloromethane) and wash it vigorously in a separatory funnel with a 0.1 M aqueous EDTA solution. The EDTA will out-compete the quinoline for the metal ions. Dry the organic layer, evaporate, and repeat the recrystallization.

Q3: The yield from my recrystallization is unacceptably low (< 40%). Where is my product?

Mechanistic Cause: Ethanol may be too strong of a solvent at lower temperatures for your specific impurity profile, causing the target propionyl derivative to remain dissolved in the mother liquor. Solution: Do not discard the mother liquor. Concentrate the filtrate under reduced pressure to about 20% of its original volume and cool it to 4°C to harvest a second crop of crystals. For future batches, consider switching to an anti-solvent crystallization approach [2]: dissolve the crude in a minimal amount of a "good" solvent (chloroform) and slowly add a "poor" solvent (hexane) dropwise under stirring until crystallization is induced.

References

• Asian Journal of Chemistry. Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. Asian Publication Corporation. Available at: [Link]

Technical Support Center: Troubleshooting Aluminum Chloride Workups for Quinoline Derivatives

Welcome to the Application Scientist Support Portal. Removing unreacted aluminum chloride (AlCl₃) from nitrogen-containing heterocycles like quinolines is a notorious bottleneck in synthetic workflows (e.g., Friedel-Crafts acylations, Skraup syntheses).

The Core Mechanistic Challenge

Quinolines possess a highly basic nitrogen atom with an available lone pair. Aluminum chloride is a strong, hard Lewis acid with an empty p-orbital. During the reaction, they form a tight Lewis acid-base complex (1[1]).

When a standard aqueous quench is applied, the AlCl₃ rapidly hydrolyzes to form a polymeric aluminum hydroxide [Al(OH)₃]ₙ gel. This gelatinous matrix traps the quinoline product, creating a stable, unfilterable emulsion that destroys isolated yields (2[2]). To recover your product, you must deploy strategies that either outcompete the quinoline for the aluminum center (chelation) or control the hydrolysis to form granular, filterable salts (non-aqueous or Fieser workups).

Quantitative Comparison of Quenching Strategies

To select the optimal workup, compare the stoichiometric and temporal requirements of the primary methods:

Workup Method	Reagent Stoichiometry	Typical Aqueous Volume Added	Stirring Time Required	Emulsion Risk
Rochelle's Salt (Tartrate)	Excess (Saturated Aq. Solution)	5–10 mL per gram of AlCl₃	1–2 hours	Very Low
Sodium Sulfate Decahydrate	1.5–2.0 equivalents per AlCl₃	None (Water of hydration only)	30–60 minutes	Low (Granular solid)
Acidic Quench (1M HCl)	Excess (pH < 2)	10–15 mL per gram of AlCl₃	15–30 minutes	Medium (Requires basification)
Fieser-Style Workup	g AlCl₃ : mL H₂O : mL 15% NaOH : mL H₂O	5 mL per gram of AlCl₃	30–45 minutes	Low (If strictly followed)

Experimental Methodologies (Self-Validating Protocols)

Protocol A: The Rochelle's Salt (Tartrate) Chelation Workup

Mechanism: Rochelle's salt (potassium sodium tartrate) is a strong chelating agent. The tartrate molecule utilizes multiple oxygen donor atoms to wrap around the aluminum center, forming a highly stable, water-soluble [Al-tartrate] complex. This thermodynamically favorable chelation forces the aluminum to release its grip on the quinoline nitrogen, breaking the emulsion (2[2]).

• Cooling & Dilution: Cool the completed reaction mixture to 0 °C. Dilute with a water-immiscible solvent (e.g., ethyl acetate or dichloromethane) to reduce viscosity.

• Quenching: Slowly add a saturated aqueous solution of Rochelle's salt (approx. 5–10 mL per gram of AlCl₃). Caution: The initial addition will be exothermic.

• Vigorous Agitation: Remove the cooling bath and stir the mixture vigorously at room temperature for 1 to 2 hours.

  • Validation Checkpoint: Initially, the mixture will look like a thick white jelly. Ligand exchange is kinetically slow. You will know the protocol is successful when the jelly completely dissipates into two distinct, clear liquid phases. If it remains cloudy after 2 hours, add more Rochelle's salt and continue stirring.

• Separation: Transfer to a separatory funnel. The free quinoline product will be in the organic phase, while the sequestered aluminum resides in the aqueous phase.

Protocol B: The Non-Aqueous Quench (Sodium Sulfate Decahydrate)

Mechanism: For large-scale reactions where massive volumes of aqueous tartrate are impractical, solid sodium sulfate decahydrate (Glauber's salt) provides a controlled hydrolysis. The 10 molecules of water of crystallization are released slowly, reacting with AlCl₃ to form aluminum hydroxide, which immediately co-precipitates with the anhydrous sodium sulfate matrix as a granular, easily filterable solid (3[3]).

• Cooling: Cool the reaction flask to 0 °C.

• Controlled Addition: With vigorous mechanical stirring, add solid sodium sulfate decahydrate portion-wise (approx. 1.5 to 2.0 molar equivalents relative to AlCl₃).

• Maturation: Allow the mixture to warm to room temperature. Stir for 30–60 minutes.

  • Validation Checkpoint: The reaction is complete when the sticky, clumpy solids transform into a free-flowing, granular white powder suspended in the organic solvent.

• Filtration: Filter the suspension through a pad of Celite®. Wash the filter cake thoroughly with the reaction solvent to extract any residual quinoline. Concentrate the filtrate to isolate the product.

Visual Workflows

Caption: Decision matrix for selecting the optimal AlCl₃ quenching strategy based on scale and sensitivity.

Caption: Mechanism of tartrate-mediated Al-N bond cleavage to resolve emulsions.

Frequently Asked Questions (FAQs)

Q1: I used an acidic quench (1M HCl) to dissolve the aluminum salts, but my quinoline product disappeared. Where did it go? A1: It partitioned into the aqueous phase. Quinolines are basic heterocycles (typical pKa ~4.9). When you quench with dilute HCl, the acid protonates the quinoline nitrogen, converting it into a highly water-soluble quinolinium salt (1[1]). To recover your product, separate the aqueous layer, cool it, and carefully adjust the pH to >8 using NaOH or NH₄OH to deprotonate the quinoline. You can then extract the free base back into an organic solvent.

Q2: I don't have Rochelle's salt. Can I use EDTA instead? A2: Yes. Aqueous disodium EDTA is an excellent alternative chelator for breaking aluminum emulsions (4[4]). EDTA forms a highly stable hexadentate complex with Al³⁺. However, because EDTA is less soluble in cold water than Rochelle's salt, you may need a larger volume of the aqueous quench or slightly warmer temperatures to maintain solubility.

Q3: How do I handle large-scale Friedel-Crafts reactions where Rochelle salt volumes become impractical? A3: For large-scale operations, the Fieser workup (originally designed for LiAlH₄ but adaptable for AlCl₃) is highly effective. For every

grams of AlCl₃, sequentially add mL of water, mL of 15% aqueous NaOH, and mL of water (3[3]). This specific stoichiometric ratio forces the aluminum to precipitate as a granular, filterable aluminate salt rather than a polymeric gel, completely bypassing the need for massive separatory funnels.

References

• Reddit r/chemistry. "Reduction with LiAlH4 and usage of Rochelle salt.
• BenchChem. "Technical Support Center: Removal of Aluminum Chloride Catalyst.
• Hong Kong University of Science and Technology (UST). "Organic Reaction Workup Formulas for Specific Reagents.
• BenchChem. "Lithium aluminium hydride | 16853-85-3.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Lithium aluminium hydride | 16853-85-3 | Benchchem [benchchem.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]

solubility issues of 5-propionyl-8-hydroxyquinoline in ethanol

Welcome to the technical support guide for 5-propionyl-8-hydroxyquinoline. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility of this compound in ethanol. The guidance is grounded in the established physicochemical principles of its parent compound, 8-hydroxyquinoline, and its derivatives, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties Overview

While specific experimental data for 5-propionyl-8-hydroxyquinoline is not broadly available, its properties can be reliably inferred from its parent compound, 8-hydroxyquinoline. The introduction of the 5-propionyl group will increase the molecular weight and may slightly alter polarity, but the fundamental solubility characteristics are expected to be similar.

Property	Data for 8-Hydroxyquinoline (Parent Compound)	Reference
Molecular Formula	C₉H₇NO	[1][2][3]
Molecular Weight	145.16 g/mol	[2][3][4]
Appearance	White to pale yellow crystalline powder	[2][3][4]
Melting Point	72.5 - 77 °C	[1][4][5]
Boiling Point	~267 °C	[4][5]
Solubility in Ethanol	Very soluble / Freely soluble	[1][2][4]
Solubility in Water	Practically insoluble / Sparingly soluble	[2][4][6][7]
Other Solvents	Soluble in acetone, chloroform, benzene, and dilute acids	[2][3]

Troubleshooting Guide

This section addresses common issues encountered when preparing ethanolic solutions of 5-propionyl-8-hydroxyquinoline.

Q1: My 5-propionyl-8-hydroxyquinoline is not fully dissolving in ethanol at room temperature. What are the next steps?

A1: Incomplete dissolution is a common issue that can often be resolved by systematically addressing several factors. The underlying cause is typically related to reaching the saturation limit of the compound in the solvent under the current conditions.

Troubleshooting Workflow:

• Verify Purity and Material Integrity: Ensure the starting material is of high purity and has not degraded. Impurities can significantly impact solubility. Aged samples of quinoline derivatives can darken and change properties[7].

• Increase Solvent Volume: The most straightforward reason for incomplete dissolution is that the solution is saturated. Try adding more ethanol in measured increments until the solute dissolves completely. This will help you find the approximate solubility limit at room temperature.

• Apply Gentle Heating: The dissolution of most solids is an endothermic process, meaning solubility increases with temperature. Warm the solution gently (e.g., to 40-50°C) in a water bath while stirring. Given the parent compound's melting point of ~75°C, avoid excessive heat that could risk compound degradation[1][4].

• Utilize Sonication: If heating is not desirable or fully effective, place the vial in an ultrasonic bath. The high-frequency sound waves create cavitation, which agitates the solvent at the particle surface and can accelerate the rate of dissolution.

• Consider a Co-Solvent System: If the compound remains insoluble even with heating, the polarity of the solvent system may need adjustment. Using a co-solvent is a highly effective strategy[8]. Since ethanol is a polar protic solvent, adding a small percentage of a less polar solvent (like toluene) or a more powerful polar aprotic solvent (like DMSO) can enhance solubility[8]. Perform a small-scale test to ensure miscibility and compatibility.

Caption: Troubleshooting workflow for dissolution issues.

Q2: The compound dissolved after I heated the ethanol, but it crashed out (precipitated) as the solution cooled. How can I maintain a stable solution?

A2: This phenomenon occurs when you create a supersaturated solution at an elevated temperature. As the solution cools, the solubility limit decreases, and the excess solute precipitates out.

Mitigation Strategies:

• Work with a Lower Concentration: The most reliable solution is to prepare a new stock at a concentration that is known to be stable at your target working temperature (e.g., room temperature). You can determine this limit experimentally (see FAQ 4).

• Employ a Co-Solvent System: As described previously, adding a co-solvent can increase the intrinsic solubility of the compound at room temperature, allowing you to maintain a higher concentration without precipitation[8]. For quinoline derivatives, DMSO or DMF are often effective co-solvents when mixed with an alcohol[8].

• Maintain a Modest Temperature: If your experimental protocol allows, you can store and handle the solution at a slightly elevated temperature where the compound remains soluble. Ensure that long-term stability at this temperature has been verified to prevent degradation.

Frequently Asked Questions (FAQs)

FAQ 1: How does pH affect the solubility of 5-propionyl-8-hydroxyquinoline?

A1: The pH of the medium is a critical factor influencing the solubility of 8-hydroxyquinoline and its derivatives[4][8]. The molecule has two key functional groups that can be ionized:

• In Acidic Conditions (Low pH): The nitrogen atom in the quinoline ring is a weak base and can be protonated to form a cationic salt[8][9]. This ionized form is generally much more soluble in polar protic solvents like ethanol and water[3][8]. Adding a small amount of an acid (e.g., HCl or acetic acid) can dramatically improve solubility.

• In Basic Conditions (High pH): The phenolic hydroxyl group at the 8-position is acidic and can be deprotonated to form a phenoxide anion[9]. This also increases solubility in polar media.

Therefore, adjusting the pH away from its isoelectric point (where it is least soluble, likely around neutral pH[10]) is a powerful technique to enhance solubility.

FAQ 2: How does temperature impact the solubility in ethanol?

A2: For most solid organic compounds, the dissolution process is endothermic, meaning that solubility increases as the temperature of the solvent rises. This is why heating is a common and effective method to dissolve more solute[8]. Quinoline itself is only slightly soluble in cold water but dissolves readily in hot water, a principle that extends to its derivatives and other solvents[7]. When preparing solutions of 5-propionyl-8-hydroxyquinoline in ethanol, heating can help overcome kinetic barriers to dissolution and increase the saturation concentration. However, be mindful of creating supersaturated solutions that may not be stable upon cooling.

FAQ 3: What is the expected stability of the compound in an ethanolic solution?

A3: Quinoline derivatives can be sensitive to light and extreme pH[7][9]. Aged samples, especially when exposed to light, can turn from yellow to brown, indicating potential degradation[7]. For optimal stability of your ethanolic solution:

• Storage: Store the solution in an amber vial or protect it from light to prevent photodegradation.

• Temperature: Store at a cool, controlled temperature unless a higher temperature is required to maintain solubility.

• pH: Solutions at neutral pH are generally more stable than those at highly acidic or basic pH, where hydrolysis might be a risk[9].

FAQ 4: How do I experimentally determine the solubility of 5-propionyl-8-hydroxyquinoline in my specific solvent system?

A4: A reliable method is the isothermal shake-flask method . This protocol allows you to determine the saturation solubility at a specific temperature.

Experimental Protocol: Solubility Determination

Materials:

• 5-propionyl-8-hydroxyquinoline

• Anhydrous Ethanol (or your specific solvent system)

• Analytical balance

• Multiple sealed vials (e.g., 2 mL glass vials with screw caps)

• Orbital shaker or vortex mixer with temperature control

• Centrifuge

• HPLC or UV-Vis spectrophotometer for concentration analysis

Procedure:

• Prepare a Calibration Curve: Create a series of standard solutions of known concentrations and generate a calibration curve using your analytical instrument (HPLC or UV-Vis).

• Add Excess Solute: To several vials, add a pre-weighed amount of ethanol. Then, add an excess amount of 5-propionyl-8-hydroxyquinoline to each vial, ensuring a visible amount of undissolved solid remains at the bottom.

• Equilibrate: Seal the vials tightly and place them on a shaker in a temperature-controlled environment (e.g., 25°C). Allow the samples to equilibrate for a set period (e.g., 24-48 hours) to ensure the solution reaches saturation.

• Separate Phases: After equilibration, let the vials stand to allow the solid to settle. To ensure complete separation of the solid from the saturated solution, centrifuge the vials at high speed.

• Sample and Dilute: Carefully take a known volume of the clear supernatant from the top of the vial. Be extremely careful not to disturb the solid pellet. Immediately dilute the aliquot with a known volume of fresh solvent to prevent precipitation.

• Analyze Concentration: Measure the concentration of the diluted sample using your pre-calibrated HPLC or UV-Vis method.

• Calculate Solubility: Back-calculate the original concentration in the saturated supernatant, accounting for the dilution factor. This value represents the solubility of the compound under the tested conditions.

Caption: Experimental workflow for determining solubility.

References

• BenchChem. (2025). Overcoming poor solubility of quinoline derivatives in reactions. BenchChem Tech Support.
• Chemister.ru. (n.d.). 8-hydroxyquinoline. Properties of substances.
• BOC Sciences. (2025).
• Solubility of Things. (n.d.). 8-Hydroxyquinoline.
• PubChem. (2026). 8-Hydroxyquinoline.
• Novelty Journals. (2022).
• BenchChem. (2025). An In-depth Technical Guide to the Solubility and Stability of 7-(prop-1-en-1-yl)quinolin-8-ol. BenchChem Tech Support.
• Wikipedia. (n.d.). Quinoline.
• BenchChem. (2025). Application Notes and Protocols for the Skraup Synthesis of 8-Hydroxyquinoline. BenchChem Tech Support.
• Google Patents. (2016). CN105622502A - Synthesis method of 8-hydroxyquinoline.
• Sigma-Aldrich. (n.d.). 8-Hydroxyquinoline GR for analysis Reag. Ph Eur.

Sources

• 1. 8-hydroxyquinoline [chemister.ru]
• 2. autechindustry.com [autechindustry.com]
• 3. 8-Hydroxyquinoline | C9H7NO | CID 1923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 8-Hydroxyquinoline GR for analysis Reag. Ph Eur 148-24-3 [sigmaaldrich.com]
• 6. noveltyjournals.com [noveltyjournals.com]
• 7. Quinoline - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. CN105622502A - Synthesis method of 8-hydroxyquinoline - Google Patents [patents.google.com]

Technical Support Center: 8-Hydroxyquinoline Acylation &amp; Ester Stability

Welcome to the Technical Support Center. As Senior Application Scientists, we frequently encounter researchers struggling with the synthesis and isolation of 8-hydroxyquinoline (8-HQ) esters. These compounds are notoriously unstable, often degrading back to the starting material before they even reach the NMR tube.

This guide is designed to move beyond basic troubleshooting. We will dissect the chemical causality behind 8-HQ ester instability, provide self-validating protocols to ensure your success, and equip you with the mechanistic understanding needed to optimize your drug development workflows.

FAQ 1: The Causality of Instability

Q: Why do my 8-hydroxyquinoline esters degrade so rapidly during purification, even at neutral pH?

A: The instability of 8-HQ esters is not due to standard background hydrolysis; it is driven by intramolecular general base catalysis [1].

In a standard phenolic ester, the carbonyl carbon is attacked by ambient water molecules in a slow, bimolecular process. However, in 8-HQ esters, the quinoline nitrogen is positioned in close spatial proximity to the ester group. Because the general base (the nitrogen lone pair) does not have to diffuse through the solvent to reach the reaction site, the effective local concentration of the catalyst is massive. This intramolecular base catalysis accelerates the hydrolysis rate by orders of magnitude compared to intermolecular base catalysts[2].

When even trace amounts of water are introduced (e.g., during a standard aqueous workup or from atmospheric moisture), the quinoline nitrogen deprotonates the water molecule in the transition state, facilitating a rapid nucleophilic attack on the ester carbonyl[3].

Intramolecular general base catalysis in 8-HQ ester hydrolysis.

FAQ 2: Optimizing the Reaction

Q: Which coupling strategy minimizes in-situ hydrolysis and maximizes ester yield?

A: To successfully acylate 8-HQ, you must outcompete the inherent instability of the product by using hyper-reactive acylating intermediates and strictly anhydrous conditions. Standard carbodiimide couplings (like DCC alone) often have slow kinetics, allowing trace ambient moisture to compete with the 8-HQ hydroxyl group.

The most robust method utilizes EDCI coupled with catalytic DMAP . DMAP reacts with the activated carboxylic acid to form a highly reactive acylpyridinium species. This drives the O-acylation of 8-HQ to completion rapidly without generating water as a byproduct.

Quantitative Comparison of Acylation Conditions

Acylation Strategy	Reagents / Solvent	Temp	Relative Ester Stability	Causality / Mechanistic Outcome
Acid Chloride (Standard)	R-COCl, Et₃N, DCM	0 °C to RT	Low	Et₃N does not efficiently scavenge all HCl; standard aqueous workup triggers rapid N-assisted hydrolysis.
Carbodiimide Coupling	DCC or EDCI, THF	RT	Low to Moderate	Slow reaction kinetics allow trace ambient moisture to compete with the 8-HQ hydroxyl group.
Hyper-Reactive Intermediate	R-COOH, EDCI, DMAP, DCM	RT	High	DMAP forms a highly reactive acylpyridinium species, driving the reaction to completion quickly.
Anhydrous Pyridine	R-COCl, Pyridine	0 °C	Very High	Pyridine acts as both solvent and base, completely excluding water and suppressing the quinoline nitrogen's basicity.

FAQ 3: Troubleshooting Workup (The "pH Trick")

Q: I must perform an aqueous workup to remove salts and urea byproducts. How do I prevent the ester from hydrolyzing in the separatory funnel?

A: If you cannot use a strictly anhydrous workup (such as filtering off urea byproducts and evaporating the solvent), you must manipulate the electronic state of the quinoline nitrogen. This is achieved using the "pH Trick" .

The pKa of the quinoline nitrogen in 8-HQ is approximately 5.0. If you perform an aqueous workup at a neutral or basic pH (> 5), the nitrogen exists as a free base, and intramolecular catalysis destroys your ester[1]. However, if you wash your organic layer with a cold, buffered aqueous solution at pH 3.5 , the quinoline nitrogen is protonated to form a quinolinium ion. A protonated nitrogen lacks the free lone pair required to act as a general base, effectively disabling the intramolecular catalysis mechanism and protecting your ester during the wash.

Effect of workup conditions on 8-HQ ester stability and isolation.

Validated Methodology: Step-by-Step Protocol for 8-HQ Esterification

To ensure reproducibility, follow this self-validating protocol designed to completely suppress intramolecular general base-catalyzed hydrolysis.

Objective: Synthesize and isolate 8-HQ esters with >90% purity prior to chromatography.

• Step 1: Azeotropic Drying. 8-HQ is notoriously hygroscopic. Dissolve 8-HQ (1.0 eq) in anhydrous toluene and concentrate under reduced pressure to azeotropically remove trace water. Repeat this process twice.

• Step 2: Reaction Assembly. Purge a dry round-bottom flask with argon. Dissolve the dried 8-HQ and DMAP (0.1 eq) in anhydrous dichloromethane (DCM). Add the target carboxylic acid (1.1 eq) followed by EDCI (1.2 eq).

• Step 3: Reaction Monitoring (Self-Validation Checkpoint). Stir the mixture at room temperature. The reaction is typically complete within 2 hours. Validation: Spot the reaction on a TLC plate (Hexane/EtOAc). View under 365 nm UV light; the highly fluorescent 8-HQ starting material should be completely consumed, replaced by a non-fluorescent or dimly fluorescent ester spot.

• Step 4: The "pH Trick" Quench. Cool the reaction mixture to 0 °C in an ice bath. Transfer to a separatory funnel and wash the organic layer with a cold, strictly buffered aqueous citrate solution (pH 3.5). Causality: At pH 3.5, the quinoline nitrogen is protonated, disabling its ability to activate water[2].

• Step 5: Isolation. Rapidly separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a bath temperature of <30 °C to yield the stable ester. Store immediately under argon at -20 °C.

References

1.[1] Hydrolysis and Aminolysis of O-Acylhydroxyquinolines. Intracomplex General Base-Catalyzed Aminolysis. ACS Publications. URL:[Link] 2.[3] Hydrolysis of substituted 8-acetoxyquinolines. PubMed (NIH). URL:[Link] 3. Chemoselective acylation of 2-amino-8-quinolinol in the generation of C2-amides or C8-esters. RSC Publishing. URL:[Link] 4.[2] 8.1.4: A4. Intramolecular Catalysis. Chemistry LibreTexts. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hydrolysis of substituted 8-acetoxyquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting low yields in Claisen-Schmidt condensation of quinolines

Introduction: The Styrylquinoline Challenge

The synthesis of styrylquinolines via Claisen-Schmidt condensation is a cornerstone reaction in medicinal chemistry, particularly for developing antimalarial, anticancer, and antiviral agents. However, the reaction between a methyl-quinoline (nucleophile) and an aromatic aldehyde (electrophile) often suffers from variable yields ranging from 30% to 90%.

This guide moves beyond basic textbook procedures to address the mechanistic bottlenecks —specifically enolate stability, electrophilicity, and dehydration kinetics—that cause these failures in the lab.

Part 1: Diagnostic & Substrate Analysis

Before altering your protocol, diagnose the reactivity profile of your specific quinoline scaffold.

Q1: I am using 4-methylquinoline and getting lower yields than with 2-methylquinoline. Is this expected?

A: Yes. This is a classic electronic reactivity issue.

• The Mechanism: The reaction relies on the deprotonation of the methyl group to form an enolate-equivalent. The acidity of these protons is dictated by the electron-withdrawing power of the quinoline nitrogen.

• The Cause: The nitrogen atom at position 1 exerts a stronger inductive effect ($ -I $) on the methyl group at position 2 (adjacent) than on position 4. Consequently, the $ pK_a $ of the 2-methyl protons is lower, making deprotonation faster and the equilibrium more favorable compared to the 4-methyl isomer.

• The Fix:

  • For 4-methylquinoline: You require more forcing conditions. Switch from aqueous NaOH to sodium ethoxide (NaOEt) in absolute ethanol or use acetic anhydride ($ Ac_2O $) under reflux (acid-catalyzed mechanism) to drive the equilibrium.

Q2: My aldehyde is consumed, but I isolate a sticky, complex mixture instead of the product. What is happening?

A: You are likely witnessing the Cannizzaro Reaction competing with your condensation.

• The Cause: In the presence of strong bases (NaOH/KOH), non-enolizable aromatic aldehydes (like benzaldehyde derivatives) can undergo disproportionation into an alcohol and a carboxylic acid. This consumes your electrophile.

• The Fix:

  • Stoichiometry: Use a slight excess of the aldehyde (1.2 eq).

  • Order of Addition: Do not mix the aldehyde and strong base directly. Pre-mix the quinoline and base to generate the enolate first, then add the aldehyde slowly.

  • Catalyst Switch: Switch to Piperidine (mild base) in refluxing ethanol, or use Acetic Acid/Acetic Anhydride (acid catalysis), which completely eliminates the Cannizzaro pathway.

Part 2: Protocol Optimization & Troubleshooting

Q3: Standard reflux (NaOH/EtOH) is taking 24+ hours and yielding <50%. How can I accelerate this?

A: Thermal heating is often inefficient for this condensation due to the high energy barrier of the dehydration step.

• The Solution: Microwave-Assisted Organic Synthesis (MAOS) .

• Why it works: Dipolar polarization effects in microwave synthesis selectively heat the polar transition states, significantly accelerating the elimination of water (dehydration) which drives the equilibrium forward.

Comparative Data: Thermal vs. Microwave

Parameter	Conventional Heating (Reflux)	Microwave Irradiation (150°C, 100W)
Solvent	Ethanol / Acetic Anhydride	Ethanol (sealed vessel)
Time	12 – 24 Hours	10 – 30 Minutes
Yield	30% – 55%	85% – 93%
Purity	Requires Recrystallization	Often Analytical Grade

Q4: I see product formation on TLC, but it won't precipitate during workup.

A: This is a solubility and pH issue.

• The Cause: Styrylquinolines are basic nitrogen heterocycles. If your reaction mixture is acidic (e.g., from acetic acid catalysis), the product exists as a protonated salt ($ [Product-H]^+ $), which is water-soluble. Conversely, in strong base, phenolic side-products may solubilize.

• The Protocol:

  • Neutralization: Pour the reaction mixture into crushed ice.

  • pH Adjustment:

    • If using Acid catalysis : Basify to pH ~8-9 using $ NH_4OH $ to liberate the free base.

    • If using Base catalysis : Neutralize to pH ~7 with dilute HCl.

  • Induction: Scratch the flask walls with a glass rod or add a seed crystal. The "oiling out" phenomenon is common; vigorous stirring at $ 0^\circ C $ for 1 hour is often required to induce crystallization.

Part 3: Visual Troubleshooting Guides

Diagram 1: The Troubleshooting Logic Tree

Use this flowchart to determine the corrective action based on your experimental observation.

Caption: Logic flow for diagnosing yield failures in Claisen-Schmidt condensation.

Diagram 2: Mechanistic Pathways & Intervention Points

Understanding where the reaction stalls allows for precise chemical intervention.

Caption: Mechanistic pathway highlighting the two critical rate-limiting steps where intervention is most effective.

Part 4: Validated Protocols

Protocol A: Microwave-Assisted Synthesis (Recommended)

Best for: High throughput, difficult substrates (4-methyl), and green chemistry compliance.

• Setup: In a 10 mL microwave process vial, combine methyl-quinoline (1.0 mmol), aromatic aldehyde (1.2 mmol), and acetic anhydride (2 mL).

• Irradiation: Seal the vessel. Irradiate at 150°C for 10–20 minutes (Power: 100–200 W, Max Pressure: 250 psi).

• Workup: Pour the hot reaction mixture into ice-cold water (20 mL).

• Isolation: The product usually precipitates immediately. Filter, wash with water, and recrystallize from ethanol.

Protocol B: Classical Acid-Catalyzed (Acetic Anhydride)

Best for: Labs without microwave reactors; avoids Cannizzaro side reactions.

• Mix: Combine methyl-quinoline (10 mmol) and aldehyde (10 mmol) in acetic anhydride (5 mL) .

• Reflux: Heat to reflux ($ \sim 140^\circ C $) for 6–12 hours. Note: Acetic anhydride serves as both solvent and dehydrating agent.

• Workup: Cool to room temperature. Pour into ice water.

• Neutralization (Critical): The mixture will be acidic.[1] Add 10% NaOH solution dropwise with stirring until pH ~7. The solid product will precipitate.[1][2]

• Purification: Recrystallize from methanol or ethanol.

References

• Microwave-Enhanced Synthesis: Taghour, M. et al. "Microwave‐Enhanced Synthesis of 2‐Styrylquinoline‐4‐Carboxamides With Promising Anti‐Lymphoma Activity."[3] Arch. Pharm., 2025.[3]

• Reactivity of Methyl Quinolines: Muscia, G. C. et al. "Synthesis of styrylquinolines by microwave irradiation." Journal of Heterocyclic Chemistry, 2008.

• Catalyst Comparison (Acid vs Base): Desai, N. C. et al. "Synthesis and antimicrobial activity of novel quinoline based chalcones." Medicinal Chemistry Research, 2011.

• Green Chemistry Approaches: Bhat, A. R. et al. "Claisen-Schmidt condensation: A review on recent developments in the synthesis of chalcones." Chemical Data Collections, 2020.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Microwave‐Enhanced Synthesis of 2‐Styrylquinoline‐4‐Carboxamides With Promising Anti‐Lymphoma Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Stability &amp; Solution Chemistry of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

The following technical guide addresses the stability, solubility, and handling of 1-(8-Hydroxyquinolin-5-yl)propan-1-one (also referred to as 5-propionyl-8-hydroxyquinoline ).

This content is structured as a Tier-3 Technical Support resource, designed for researchers encountering specific anomalies in solution chemistry, such as unexpected precipitation, spectral shifts, or degradation.

[1]

Executive Technical Summary

1-(8-Hydroxyquinolin-5-yl)propan-1-one is a derivative of the bidentate chelator 8-hydroxyquinoline (8-HQ).[1] Its behavior in solution is governed by three competing equilibria: acid-base speciation , metal chelation , and keto-enol tautomerization .[1]

Unlike simple organic small molecules, this compound is "active" in solution.[1] It responds dynamically to pH changes and trace metal ions. Most "stability" failures reported by users are actually speciation artifacts rather than chemical degradation.

Core Physicochemical Profile

Property	Value / Characteristic	Implication for Handling
pKa (Pyridinium)	~5.0 (Estimated based on 8-HQ)	Soluble as cation below pH 4.[1]5.
pKa (Phenolic)	~9.8 (Estimated)	Soluble as anion above pH 10.
Isoelectric Point	pH 6.5 – 7.5	Critical Risk: Lowest solubility occurs at physiological pH.
Metal Affinity	High ( often nM to pM range)	Scavenges trace Fe³⁺, Cu²⁺, Zn²⁺ from buffers.
Light Sensitivity	Moderate	Subject to photo-oxidation; store in amber vials.[1]

Critical Protocol: Preparation & Solubility

The majority of user issues stem from improper solubilization sequences.[1]

The "Golden Rule" of Solubilization

Never attempt to dissolve the solid directly into aqueous buffer. The compound is highly lipophilic and will form a suspension that mimics a solution but fails over time.

Recommended Protocol:

• Primary Stock: Dissolve solid in 100% DMSO (anhydrous) to 10–50 mM.

  • Why: DMSO disrupts the intermolecular hydrogen bonding of the crystal lattice.[1]

• Intermediate Dilution (Optional): If high aqueous concentration is needed, dilute DMSO stock 1:10 into Ethanol .

• Working Solution: Spike the organic stock into the aqueous buffer while vortexing rapidly .

  • Limit: Keep final DMSO concentration < 1% (v/v) if possible, but > 0.1% helps maintain solubility.

Solvent Compatibility Matrix

Solvent	Solubility Rating	Stability Risk	Notes
DMSO	Excellent (+++++)	Low	Hygroscopic; wet DMSO promotes hydrolysis over months.[1]
Ethanol	Good (++++)	Low	Good for intermediate dilutions.
Water (pH 7)	Poor (-)	High	Precipitation Risk. Requires carrier (cyclodextrin) or cosolvent.
0.1 M HCl	Good (+++)	Moderate	Protonation of N-1 solubilizes the molecule.[1]
0.1 M NaOH	Good (+++)	High	Rapid oxidation of phenolate anion; solution turns yellow/brown.

Troubleshooting Guide (Q&A)

Scenario A: "My colorless solution turned green/black overnight."

Diagnosis: Trace Metal Contamination (Iron). Mechanism: The 8-hydroxyquinoline moiety is a privileged scaffold for binding Fe³⁺.[1] Even ppb levels of iron in "high purity" water or buffer salts will form a tris-chelate complex (

), which is intensely colored (dark green/black).[1] Corrective Action:

• Immediate: Add EDTA (10–50 µM) to the buffer. If the color reverts or fades, metal contamination is confirmed.

• Prevention: Use Chelex-treated buffers or LC-MS grade water.[1] Avoid glass containers washed with tap water; use virgin polypropylene.

Scenario B: "I see a new peak in HPLC, but the mass is correct."

Diagnosis: Keto-Enol Tautomerization or Metal Complexation.[1] Mechanism:

• Tautomerization: The 5-propionyl group can exist in equilibrium between the ketone and enol forms, though the ketone is dominant.[1] In protic solvents, this exchange is fast.[1]

• Metal Adducts: On LC-MS, you may see peaks corresponding to

  and , but also or similar adducts picked up from the LC system steel.[1] Corrective Action:

• Acidify the mobile phase (0.1% Formic Acid). Low pH dissociates metal complexes and forces the molecule into a single protonated state, sharpening the peak.

Scenario C: "The compound precipitated when I added it to PBS (pH 7.4)."

Diagnosis: Isoelectric Precipitation. Mechanism: At pH 7.4, the molecule is predominantly neutral (zwitterionic character is minimized by the 5-substitution).[1] This is its point of minimum solubility. Corrective Action:

• Method 1: Lower the concentration. The thermodynamic solubility limit in PBS is likely < 50 µM.

• Method 2: Add a surfactant (e.g., 0.05% Tween-80) or increase DMSO to 2-5%.[1]

• Method 3: Shift pH. If the assay permits, working at pH 6.0 or pH 8.5 may improve solubility significantly.

Stability Logic & Degradation Pathways[1]

The following diagram illustrates the decision logic for troubleshooting stability issues and the chemical pathways involved.

Figure 1: Stability landscape showing the impact of pH, metals, and light on the speciation and degradation of the compound.[1]

Analytical Validation Methods

To verify the integrity of your compound, use these self-validating checks:

The "EDTA Check" (UV-Vis)

If you suspect degradation or metal interference:

• Take a UV-Vis spectrum of your sample in buffer.[1]

• Add excess EDTA (1 mM).

• Result: If the spectrum shifts significantly (absorbance max changes), your original sample was chelated to metals, not degraded. If the spectrum remains unchanged but intensity is low, precipitation or chemical degradation (oxidation) has occurred.

HPLC Purity Check

• Column: C18 Reverse Phase.

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid .

  • Note: The acid is crucial to prevent peak tailing caused by the interaction of the quinoline nitrogen with silanol groups on the column.[1]

• Detection: 254 nm (aromatic ring) and 320 nm (quinoline core).

References

• National Institutes of Health (NIH). "8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications."[1] Drug Design, Development and Therapy. [Link] (Cited for metal chelation mechanisms, pKa values, and biological activity).[1]

• Royal Society of Chemistry (RSC). "Synthesis and anti-phytopathogenic activity of 8-hydroxyquinoline derivatives."[1] RSC Advances. [Link] (Cited for synthesis conditions and chemical stability of 5-substituted analogs).

Sources

• 1. rroij.com [rroij.com]

Reference Data & Comparative Studies

1H NMR interpretation of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

Definitive Structural Elucidation of 1-(8-Hydroxyquinolin-5-yl)propan-1-one: A Comparative Guide to 1D vs. 2D NMR Methodologies

In the realm of medicinal chemistry and materials science, the 8-hydroxyquinoline scaffold is a highly privileged structure. However, characterizing its derivatives—such as 1-(8-Hydroxyquinolin-5-yl)propan-1-one—presents a unique analytical challenge. The fused bicyclic system contains both an electron-withdrawing carbonyl group at C-5 and an electron-donating hydroxyl group at C-8, creating a complex electronic environment that heavily skews proton chemical shifts.

This guide objectively compares the analytical performance of standard 1D

H NMR against a comprehensive 1D/2D NMR suite, providing researchers with a self-validating methodological framework for definitive structural assignment.

The Analytical Challenge: 1D NMR vs. 2D NMR

For drug development professionals, structural ambiguity is a critical risk. When analyzing 1-(8-Hydroxyquinolin-5-yl)propan-1-one, relying solely on 1D

H NMR often falls short of regulatory and publication standards.

• The 1D

  H NMR Alternative (The Baseline): 1D NMR provides rapid quantitative data (integrations) and basic connectivity (multiplicity). However, the five aromatic protons of the quinoline core (H-2, H-3, H-4, H-6, H-7) can exhibit overlapping scalar couplings. Furthermore, 1D NMR cannot definitively prove the regiochemistry of the propan-1-one group at the C-5 position without extensive derivatization comparisons.

• The 2D NMR Suite (The Gold Standard): Incorporating Homonuclear Correlation Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC) transforms the analysis from educated guesswork to a self-validating structural proof[1]. COSY definitively separates the pyridine ring spin system from the phenol ring spin system. HMBC bridges the gap, confirming the exact C-5 regiochemistry by linking the aliphatic chain to the aromatic core via the carbonyl carbon.

Logical workflow for the definitive NMR structural elucidation of quinoline derivatives.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in the data, the following protocol details the causality behind each experimental choice.

Why DMSO-d6? We explicitly select DMSO-d6 over CDCl

. The highly polar DMSO-d6 acts as a strong hydrogen-bond acceptor, locking the C-8 hydroxyl proton in a stable, slow-exchange state. This prevents the broad, concentration-dependent shifting often observed in non-polar solvents, ensuring a sharp, reproducible singlet near 10.5 ppm[2].

Step-by-Step Acquisition Methodology:

• Sample Preparation: Dissolve 15 mg of high-purity 1-(8-Hydroxyquinolin-5-yl)propan-1-one in 0.6 mL of anhydrous DMSO-d6 (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• Instrument Equilibration: Insert the sample into a 600 MHz NMR spectrometer. Equilibrate the probe temperature to exactly 298 K for 5 minutes. Causality: Thermal equilibration prevents convection currents that degrade lineshape and resolution.

• Tuning and Shimming: Perform automated tuning and matching (ATM) for the

  H and C channels. Execute gradient shimming to achieve a lock level stability variance of <1% and a TMS line width at half-height of <0.5 Hz.

• 1D

  H Acquisition: Acquire the 1D spectrum using a standard 30° pulse program (zg30). Parameters: 16 scans, a relaxation delay (D1) of 2.0 seconds, and 64k data points. Causality: The 2.0s delay ensures complete longitudinal relaxation (T1) for accurate quantitative integration.

• 2D COSY Acquisition: Run a gradient-selected COSY sequence (cosygpqf). Acquire 256 increments in the indirect dimension (t1) with 4 scans per increment to map scalar (

  J) couplings.

• 2D HMBC Acquisition: Run a gradient-selected HMBC sequence (hmbcgplpndqf) optimized for long-range coupling constants (

  J = 8 Hz) to map proton-carbon correlations across 2-3 bonds[1].

Mechanistic Insights and Data Interpretation

The integration of 1D and 2D data allows us to decode the complex electronic effects governing the molecule's chemical shifts.

• The Anisotropic Effect at H-4 (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  9.56 ppm): The H-4 proton is shifted dramatically downfield. This is not merely an inductive effect; it is caused by the magnetic anisotropy of the adjacent C-5 carbonyl group. The spatial proximity places H-4 directly in the deshielding cone of the C=O -bond.

• The Shielding Effect at H-7 (

  7.26 ppm): Conversely, H-7 appears relatively upfield. The C-8 hydroxyl group donates electron density into the aromatic ring via resonance (+M effect), increasing the local electron shielding specifically at the ortho and para positions. With C-5 substituted, H-7 becomes the primary beneficiary of this shielding[3].

Quantitative Data Summary

The table below summarizes the definitive assignments validated by the 2D NMR suite.

Proton	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Integration	2D Confirmations (COSY / HMBC)
OH (C-8)	10.50	s (broad)	-	1H	-
H-4	9.56	dd	8.6, 1.6	1H	COSY (H-3) / HMBC (C-5)
H-2	8.97	dd	4.1, 1.6	1H	COSY (H-3)
H-6	8.17	d	8.1	1H	COSY (H-7) / HMBC (C-5)
H-3	7.78	dd	8.6, 4.1	1H	COSY (H-2, H-4)
H-7	7.26	d	8.1	1H	COSY (H-6)
CH (C-1')	3.10	q	7.2	2H	COSY (CH ) / HMBC (C-5)
CH (C-2')	1.15	t	7.2	3H	COSY (CH )

Visualizing the Spin Systems

The true power of the 2D methodology is visualized below. By mapping the COSY and HMBC correlations, the regiochemistry of the propan-1-one group at C-5 is unequivocally established, as both H-4, H-6, and the aliphatic CH

protons show long-range correlations to the exact same carbonyl carbon.

Key COSY (solid) and HMBC (dashed) correlations establishing the regiochemistry at C-5.

References

Sources

• 1. High-Resolution NMR Techniques in Organic Chemistry - Timothy D.W. Claridge - Google Books [books.google.com]
• 2. 8-Hydroxyquinoline-5-carbaldehyde | 2598-30-3 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Objective Comparison Guide: FTIR Characterization of 5-Propionyl-8-hydroxyquinoline vs. Structural Analogs

Executive Summary

As a Senior Application Scientist, I approach the Fourier Transform Infrared (FTIR) characterization of quinoline derivatives not merely as a peak-matching exercise, but as a highly sensitive diagnostic readout of molecular electronic environments. 5-Propionyl-8-hydroxyquinoline (5-Pr-8-HQ) is a critical intermediate in the development of biologically active chalcones, chelating agents, and fluorophores.

This guide objectively compares the FTIR performance and characteristic vibrational modes of 5-Pr-8-HQ against its foundational analog, 8-hydroxyquinoline (8-HQ), and its closest structural relative, 5-acetyl-8-hydroxyquinoline (5-Ac-8-HQ). By understanding the causality behind peak shifts—specifically inductive (+I) and resonance effects—researchers can accurately validate product synthesis and purity.

Mechanistic Insights: Causality Behind FTIR Peak Shifts

To accurately interpret the FTIR spectrum of 5-Pr-8-HQ, we must analyze how the introduction of a C5-acyl group alters the electron density of the parent 8-HQ scaffold.

• The Baseline (8-Hydroxyquinoline): In its native state, 8-HQ exhibits a broad O-H stretching band around 3180 cm⁻¹ due to strong intermolecular hydrogen bonding, alongside a sharp C=N stretch at approximately 1581 cm⁻¹[1]. The C-N stretching vibrations typically appear between 1300 cm⁻¹ and 1400 cm⁻¹[2].

• The Acyl Perturbation (5-Acetyl vs. 5-Propionyl): When an acyl group is introduced at the 5-position via Friedel-Crafts acylation, the electron-withdrawing nature of the carbonyl group pulls electron density away from the aromatic ring[3]. This electrophilic substitution alters the hydrogen-bonding dynamics. In non-polar environments, 5-acyl-8-hydroxyquinolines exhibit a sharp intramolecular O-H···N hydrogen bond peak near 3460 cm⁻¹, while solid-state KBr spectra often retain a broadened peak due to complex packing[4].

• Inductive Fine-Tuning: The primary differentiator between 5-Ac-8-HQ and 5-Pr-8-HQ is the alkyl chain length. The ethyl group in the propionyl moiety exerts a slightly stronger positive inductive (+I) effect than the methyl group in the acetyl moiety. This marginally increases electron density at the carbonyl carbon, slightly weakening the C=O double bond character. Consequently, while the C=O stretch for 5-Ac-8-HQ typically appears at ~1712 cm⁻¹[5], the C=O stretch for 5-Pr-8-HQ shifts marginally to lower wavenumbers (~1705–1710 cm⁻¹).

Fig 1: Logical relationship of substituent electronic effects on FTIR stretching frequencies.

Comparative Data Presentation

The following table synthesizes the quantitative FTIR data, allowing for rapid objective comparison between the three analogs.

Vibrational Mode	8-Hydroxyquinoline (8-HQ)	5-Acetyl-8-HQ (5-Ac-8-HQ)	5-Propionyl-8-HQ (5-Pr-8-HQ)	Diagnostic Causality
O-H Stretch	~3180 cm⁻¹ (Broad)	~3360 - 3460 cm⁻¹	~3350 - 3450 cm⁻¹	Shifted due to intramolecular H-bonding and ring electron withdrawal[4].
C=O Stretch	N/A	~1712 cm⁻¹	~1705 - 1710 cm⁻¹	Emergence of carbonyl; +I effect of ethyl group slightly lowers frequency vs. acetyl[5].
C=N Stretch	~1581 - 1600 cm⁻¹	~1580 cm⁻¹	~1580 cm⁻¹	Ring breathing and C=N remain relatively stable across derivatives[2],[1].
C-O Stretch	~1100 - 1200 cm⁻¹	~1249 cm⁻¹	~1245 cm⁻¹	Phenolic C-O bond strengthened by electron withdrawal from the para-acyl group[5].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes a diagnostic checkpoint to prevent downstream analytical failures.

Protocol A: Synthesis of 5-Propionyl-8-hydroxyquinoline

Causality: Friedel-Crafts acylation is utilized to selectively target the 5-position of the quinoline ring. Aluminum chloride (AlCl₃) acts as a Lewis acid to generate the highly reactive propionyl cation (acylium ion) from propionyl chloride[3].

• Reaction Setup: Dissolve 8-hydroxyquinoline (1.0 eq) in anhydrous nitrobenzene. Why nitrobenzene? It is an excellent solvent for Friedel-Crafts reactions as it stabilizes the intermediate acylium ion without reacting itself.

• Catalyst Addition: Slowly add AlCl₃ (2.2 eq) under an inert argon atmosphere, followed by dropwise addition of propionyl chloride (1.2 eq).

• Reflux & Quench: Heat the mixture to 80°C for 10 hours. Quench the reaction by pouring it over crushed ice and concentrated HCl to break the aluminum complex.

• Validation Checkpoint (TLC): Spot the organic layer on a silica gel TLC plate alongside an 8-HQ standard. A new spot with a higher Rf value (due to decreased polarity from disrupted intermolecular H-bonding) confirms conversion.

Protocol B: FTIR Sample Preparation and Acquisition

Causality: The KBr pellet method is chosen over ATR (Attenuated Total Reflectance) for these specific derivatives to avoid anomalous dispersion effects and to capture the true solid-state hydrogen bonding network without the pressure-induced shifts common in ATR crystals.

• Desiccation: Dry both the synthesized 5-Pr-8-HQ and spectroscopic-grade KBr powder in a vacuum oven at 80°C for 4 hours. Causality: KBr is highly hygroscopic; residual water will produce a massive artifact peak at ~3400 cm⁻¹, masking the critical O-H stretch of the quinoline.

• Matrix Blending: Mill 1-2 mg of 5-Pr-8-HQ with 200 mg of KBr in an agate mortar until a homogenous, fine powder is achieved.

• Pellet Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes to fuse the KBr into a transparent disk.

• Validation Checkpoint (Background Scan): Before inserting the sample, run a background scan of the empty chamber. You must observe a flat baseline with a characteristic CO₂ doublet at ~2350 cm⁻¹. If the baseline is sloped, the optics require realignment.

• Acquisition: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 scans to maximize the signal-to-noise ratio.

Fig 2: Self-validating experimental workflow for synthesis and FTIR characterization.

References

1.[2] Complexation of Ag(I) with 8-Hydroxyquinoline: Synthesis, Spectral Studies and Antibacterial Activities. Asian Journal of Chemistry. URL: 2.[1] Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences. URL: 3.[4] Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity. ResearchGate. URL: 4.[3] Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. Asian Journal of Chemistry / ResearchGate. URL: 5.[5] Novel Quinolone Derivatives: Synthesis and Antioxidant Activity. PMC - NIH. URL:

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• 5. Novel Quinolone Derivatives: Synthesis and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Pattern of 8-Hydroxyquinoline Ketones: A Comparative Guide

Executive Summary

8-Hydroxyquinoline (8-HQ) and its ketone derivatives (e.g., 5-acyl-8-hydroxyquinolines) are highly privileged pharmacophores widely utilized in drug development for their potent chelating, antimicrobial, and anti-apoptotic properties. Accurately elucidating the structure of these derivatives—specifically pinpointing the position and nature of the ketone moiety—requires orthogonal analytical approaches.

This guide objectively compares the performance, mechanistic causality, and data output of the two premier mass spectrometry (MS) modalities used for 8-HQ ketones: Electrospray Ionization Quadrupole Time-of-Flight Tandem Mass Spectrometry (LC-ESI-Q-TOF MS/MS) and Gas Chromatography Electron Impact Mass Spectrometry (GC-EI-MS) .

Mechanistic Causality in 8-HQ Ketone Fragmentation

To optimize an MS method, one must first understand the gas-phase chemistry dictated by the molecule's structure. The 8-HQ scaffold is defined by a rigid quinoline ring and an 8-hydroxyl group that forms a strong intramolecular hydrogen bond with the adjacent pyridine nitrogen.

• ESI-MS/MS (Soft Ionization): In positive ion mode, protonation occurs preferentially at the quinoline nitrogen. During Collision-Induced Dissociation (CID), the intramolecular hydrogen bond facilitates a proton transfer to the 8-hydroxyl group, turning it into an excellent leaving group. This results in a highly diagnostic loss of water (-18 Da) . When a ketone is present (e.g., an acetyl group), a competitive inductive cleavage occurs, often resulting in the neutral loss of a ketene (-42 Da) .

• EI-MS (Hard Ionization): Under 70 eV electron bombardment, a radical cation (

  ) is formed. Because the ionization energy of the ketone oxygen is lower than that of the aromatic system, the charge localizes on the carbonyl group. This drives a rapid homolytic -cleavage, expelling an alkyl radical to form a resonance-stabilized acylium ion. Subsequent high-energy ring contractions force the sequential loss of carbon monoxide (-28 Da) and hydrogen cyanide (-27 Da) .

CID fragmentation pathway of protonated 5-acetyl-8-hydroxyquinoline in ESI-MS/MS.

Technology Comparison & Quantitative Data

While ESI-Q-TOF MS/MS excels at preserving the intact molecular ion and providing high-resolution exact mass for formula confirmation , GC-EI-MS provides a highly reproducible, library-searchable fragmentation fingerprint that is superior for differentiating structural isomers (e.g., distinguishing a 5-acetyl from a 7-acetyl derivative based on

-cleavage abundance).

Quantitative Fragmentation Data Summary

Model Compound: 5-Acetyl-8-hydroxyquinoline (Formula: C11H9NO2, Exact Mass: 187.06)

Ionization Technique	Precursor Ion (m/z)	Key Fragment (m/z)	Neutral Loss	Mechanistic Assignment
ESI-Q-TOF MS/MS	188.07	170.06	-18 Da ( )	Loss of 8-hydroxyl water via intramolecular H-transfer
146.06	-42 Da ( )	Loss of ketene from the acetyl group
118.06	-28 Da ( )	Ring contraction / loss of CO from the quinoline core
GC-EI-MS (70 eV)	187.06	172.04	-15 Da ( )	-cleavage of the acetyl methyl group
144.04	-28 Da ( )	Loss of CO from the acylium ion
116.04	-28 Da ( )	Loss of CO from the 8-hydroxyl group
89.04	-27 Da ( )	Pyridine ring cleavage

Self-Validating Experimental Protocols

To ensure data integrity, analytical workflows must be self-validating. The following protocols integrate specific causality-driven checkpoints to prevent false annotations.

Self-validating analytical workflow comparing LC-ESI-MS/MS and GC-EI-MS methodologies.

Protocol A: LC-ESI-Q-TOF MS/MS Analysis

Objective: Obtain high-resolution intact mass and CID fragmentation mapping.

• Sample Preparation: Dissolve the 8-HQ ketone in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid. Causality: Formic acid provides the abundant protons necessary to drive the formation of

  ions in the ESI source.

• Chromatography: Inject 2 µL onto a C18 column (e.g., 50 × 2.1 mm, 1.7 µm). Elute using a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Source Optimization & Validation Checkpoint:

  • The Risk: 8-HQ derivatives are prone to losing water prematurely in the ionization source before reaching the mass analyzer.

  • Self-Validation: Run a continuous infusion of the sample and ramp the Declustering Potential (DP) or Capillary Voltage. Monitor the ratio of m/z 188 to m/z 170. If m/z 170 exceeds 10% of the base peak, in-source fragmentation is occurring. Lower the DP until the precursor ion is >90% intact.

• Data Acquisition: Perform MS/MS using targeted CID. Step the collision energy (CE) from 15 eV to 35 eV to capture both the low-energy loss of water and the higher-energy loss of the ketene group.

Protocol B: GC-EI-MS Analysis

Objective: Generate a highly reproducible, library-searchable fragmentation fingerprint.

• Sample Preparation: Dissolve the sample in GC-grade Dichloromethane (1 mg/mL). Note: While the 8-hydroxyl group can cause peak tailing, 8-HQ ketones are generally volatile enough to run underivatized, allowing direct observation of the free hydroxyl fragmentation.

• Instrument Tuning & Validation Checkpoint:

  • The Risk: A contaminated or overly hot ion source will artificially suppress high-mass ions, skewing the relative abundance of the

    and -cleavage fragments.

  • Self-Validation: Prior to injection, perform a Perfluorotributylamine (PFTBA) tune. The system validates its structural readiness only if the high-mass m/z 502 peak is between 2% and 5% of the base m/z 69 peak. If it falls below 2%, the source must be cleaned or the temperature lowered before proceeding.

• Chromatography: Inject 1 µL (split ratio 10:1) onto an HP-5MS capillary column. Program the oven from 100°C to 280°C at 15°C/min.

• Data Acquisition: Operate the EI source at exactly 70 eV and 230°C. Scan from m/z 50 to 300. Extract the chromatogram for the diagnostic

  -cleavage acylium ion (e.g., m/z 172) to confirm the ketone position.

References

• Evaluation of Immobilized Metal-Ion Affinity Chromatography and Electrospray Ionization Tandem Mass Spectrometry for Recovery and Identification of Copper(II)-Binding Ligands in Seawater Using the Model Ligand 8-Hydroxyquinoline. Frontiers in Marine Science.[Link]

• Mass spectra of oxygenated quinolines. Canadian Journal of Chemistry.[Link]

• Synthesis and biological activities of new substituted thiazoline-quinoline derivatives. Acta Pharmaceutica.[Link]

• Compound Annotation by UHPLC-MS/MS, Quantification of Phenolic Compounds and Antimicrobial Activity of Monofloral Avocado Honey. Molecules (MDPI).[Link]

A Comparative Guide to the Elemental Analysis of 1-(8-Hydroxyquinolin-5-yl)propan-1-one and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and material science, the precise characterization of novel compounds is a cornerstone of credible research. Among the myriad of heterocyclic scaffolds, 8-hydroxyquinoline and its derivatives stand out for their diverse biological activities and coordination chemistry.[1][2][3] This guide provides an in-depth technical comparison of the elemental analysis of a specific derivative, 1-(8-Hydroxyquinolin-5-yl)propan-1-one , and positions its analytical data in the context of related analogs and standard methodologies. As a senior application scientist, this document is structured to offer not just data, but a logical framework for understanding the significance and application of elemental analysis in the validation of such compounds.

The Critical Role of Elemental Analysis in Compound Validation

Before delving into specific data, it is paramount to understand why elemental analysis, a technique often seen as routine, remains a critical validation step. For any newly synthesized compound, such as 1-(8-Hydroxyquinolin-5-yl)propan-1-one, elemental analysis provides the fundamental confirmation of its empirical formula. This is achieved by determining the mass percentages of carbon (C), hydrogen (H), and nitrogen (N), which are then compared against the theoretically calculated values based on the compound's proposed structure. A close correlation between the experimental and theoretical values provides strong evidence for the compound's purity and structural integrity, complementing data from spectroscopic techniques like NMR and mass spectrometry.[4]

Theoretical Elemental Composition of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

The first step in our analysis is to establish the theoretical elemental composition of our target compound. The molecular formula of 1-(8-Hydroxyquinolin-5-yl)propan-1-one is C₁₂H₁₁NO₂.

Table 1: Theoretical Elemental Analysis of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

Element	Symbol	Atomic Mass ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Percentage (%)
Carbon	C	12.01	12	144.12	71.63
Hydrogen	H	1.01	11	11.11	5.52
Nitrogen	N	14.01	1	14.01	6.96
Oxygen	O	16.00	2	32.00	15.89
Total	201.24	100.00

These theoretical percentages serve as the benchmark against which experimental results are compared.

Comparative Analysis with Alternative 8-Hydroxyquinoline Derivatives

To provide a practical context, it is valuable to compare the elemental analysis of our target compound with that of other reported 8-hydroxyquinoline derivatives. This comparison highlights how substitutions on the quinoline ring influence the elemental composition.

Table 2: Comparison of Elemental Analysis Data for Selected 8-Hydroxyquinoline Derivatives

Compound	Molecular Formula	% C (Theoretical)	% H (Theoretical)	% N (Theoretical)
1-(8-Hydroxyquinolin-5-yl)propan-1-one	C₁₂H₁₁NO₂	71.63	5.52	6.96
8-Hydroxyquinoline	C₉H₇NO	74.47	4.86	9.65
5-Chloro-8-hydroxyquinoline[5]	C₉H₆ClNO	58.88	3.30	7.63
5-Nitro-8-hydroxyquinoline[5]	C₉H₆N₂O₃	56.85	3.18	14.73
7-(prop-1-en-1-yl)quinolin-8-ol[5]	C₁₂H₁₁NO	79.53	6.12	7.73

As demonstrated in Table 2, even minor modifications to the 8-hydroxyquinoline scaffold lead to distinct and predictable changes in the elemental composition. This underscores the sensitivity and utility of elemental analysis in distinguishing between different derivatives.

Experimental Protocol: Combustion Analysis

The most common method for determining the elemental composition of organic compounds is combustion analysis. This technique involves the complete combustion of a small, precisely weighed sample in a stream of oxygen. The resulting combustion products, primarily carbon dioxide (CO₂) and water (H₂O), are collected in separate absorption traps. Nitrogen content is typically determined by reducing nitrogen oxides to N₂ gas, which is then measured.

Step-by-Step Methodology for Combustion Analysis

• Sample Preparation: A small amount of the sample (typically 1-3 mg) is accurately weighed into a tin or silver capsule.

• Combustion: The capsule is introduced into a high-temperature furnace (around 900-1000 °C) with a constant flow of pure oxygen. This ensures the complete conversion of carbon to CO₂ and hydrogen to H₂O.

• Reduction: The combustion gases are then passed over a reducing agent (e.g., copper) to convert any nitrogen oxides to N₂ gas.

• Separation and Detection: The mixture of gases (CO₂, H₂O, N₂) is passed through a series of columns that separate the individual components. The amount of each gas is then determined using a thermal conductivity detector.

• Calculation: The mass of each element in the original sample is calculated from the masses of CO₂, H₂O, and N₂ produced. These masses are then used to determine the percentage composition of the compound.[6][7][8][9]

Workflow Diagram for Combustion Analysis

Caption: Workflow of a typical combustion analysis experiment.

Interpreting the Data: A Self-Validating System

The trustworthiness of elemental analysis data lies in its direct comparison to theoretical values. For a pure sample of 1-(8-Hydroxyquinolin-5-yl)propan-1-one, the experimentally determined percentages of C, H, and N should fall within an acceptable margin of error (typically ±0.4%) of the calculated theoretical values.

Example of Expected Experimental Results:

Element	Theoretical %	Expected Experimental Range (%)
C	71.63	71.23 - 72.03
H	5.52	5.12 - 5.92
N	6.96	6.56 - 7.36

Deviations outside this range could indicate the presence of impurities, residual solvent, or an incorrect structural assignment. Thus, elemental analysis serves as a crucial quality control checkpoint in the synthesis and characterization of new chemical entities.

Conclusion

The elemental analysis of 1-(8-Hydroxyquinolin-5-yl)propan-1-one, when viewed within the broader context of 8-hydroxyquinoline derivatives, exemplifies the enduring importance of this fundamental analytical technique. It provides a robust and quantitative method for verifying the empirical formula and purity of a synthesized compound. For researchers in drug discovery and materials science, a solid understanding of the principles and application of elemental analysis is indispensable for ensuring the integrity and reproducibility of their work. The data and protocols presented in this guide offer a comprehensive framework for the successful application and interpretation of elemental analysis for this important class of compounds.

References

• Journal of Chemistry - 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. - SciSpace. (2014, January 15). Available at: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications | Open Access Journals. (2013, December 10). Available at: [Link]

• Synthesis and Characterization of Heterocyclic Compounds from 8-Hydroxyquinoline. (2017, December). Journal of Kufa for Chemical Science. Available at: [Link]

• The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity - MDPI. (2025, June 1). Available at: [Link]

• 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC. (n.d.). Available at: [Link]

• (PDF) Synthesis of 8-hydroxyquinoline chalcones: Trans configuration, intramolecular hydrogen bonds, bromination, and antifungal activity - ResearchGate. (2025, August 6). Available at: [Link]

• 1.3: Introduction to Combustion Analysis - Chemistry LibreTexts. (2022, August 28). Available at: [Link]

• Combustion Analysis - Chemistry. (n.d.). Available at: [Link]

• Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents - PMC. (2019, February 2). Available at: [Link]

• Growth and Characterization of 8-Hydroxy Quinoline Nitrobenzoate - SCIRP. (n.d.). Available at: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. (n.d.). Available at: [Link]

• Combustion Analysis Basics | TSI. (n.d.). Available at: [Link]

• Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study - Arabian Journal of Chemistry. (2017, January 1). Available at: [Link]

• (PDF) Modified POM Analysis of Substituted 8-Hydroxyquinolines as Perspective Antibacterial Agents In Silico and Their In Vitro Antibacterial Activity Screening - ResearchGate. (2024, July 22). Available at: [Link]

• Design and synthesis of new quinoline hybrid derivatives and their antimicrobial, antimalarial and antitubercular activities - CORE. (2019, October 13). Available at: [Link]

• Introduction to Combustion Analysis, Empirical Formula & Molecular Formula Problems. (2017, August 13). YouTube. Available at: [Link]

• Combustion Analysis Ten Examples - chemteam.info. (n.d.). Available at: [Link]

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crystal structure determination of 5-acyl-8-hydroxyquinoline derivatives

An In-Depth Guide to the Crystal Structure Determination of 5-Acyl-8-Hydroxyquinoline Derivatives

Authored by a Senior Application Scientist

For researchers in medicinal chemistry and materials science, the 8-hydroxyquinoline (8-HQ) scaffold is a privileged structure, renowned for its potent metal-chelating properties and diverse biological activities, including antimicrobial, anti-cancer, and neuroprotective effects.[1][2] The introduction of an acyl group at the C-5 position creates the 5-acyl-8-hydroxyquinoline family, a class of compounds with enhanced biological profiles and unique physicochemical properties. Understanding the precise three-dimensional arrangement of these molecules is not merely an academic exercise; it is fundamental to elucidating structure-activity relationships (SAR), designing next-generation therapeutics, and engineering novel functional materials.

This guide provides a comprehensive comparison of methodologies for the single-crystal X-ray diffraction (SC-XRD) analysis of 5-acyl-8-hydroxyquinoline derivatives. Moving beyond a simple recitation of steps, we will explore the causality behind experimental choices, offering field-proven insights to navigate the path from a synthesized powder to a refined crystal structure.

Part 1: The Prerequisite for Success - High-Purity Material

A successful crystal structure determination begins not in the crystallographer's lab, but at the chemist's bench. The absolute prerequisite for growing high-quality single crystals is the purity of the compound. Trace impurities can act as "kinks" in the crystal lattice, inhibiting growth or leading to disordered or unusable crystals.

A common and efficient route to synthesize 5-acyl-8-hydroxyquinoline derivatives is the Friedel-Crafts acetylation.[3] This method provides a reliable pathway to compounds like 5-acetyl-8-hydroxyquinoline, which serves as an excellent case study for this guide.

Experimental Protocol: Synthesis of 5-acetyl-8-hydroxyquinoline[3]

• Reaction Setup: In a round-bottom flask, dissolve 8-hydroxyquinoline in a suitable solvent such as nitrobenzene.

• Acylation: Add acetyl chloride to the solution. This will initially form a precipitate.

• Catalysis: Introduce a Lewis acid catalyst (e.g., anhydrous aluminum chloride) to drive the Friedel-Crafts acetylation at the C-5 position.

• Reaction Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, quench the reaction carefully, typically with an acid/ice mixture. The product, often the hydrochloride salt, will precipitate.

• Purification: Filter the crude product. The key to obtaining crystallographic-grade material lies in the final purification step. Recrystallization is paramount. For 5-acetyl-8-hydroxyquinoline, recrystallization from ethanol has been shown to yield high-quality, single-crystal-suitable material.[3] Purity should be confirmed by NMR, Mass Spectrometry, and elemental analysis before proceeding.

Part 2: The Crystallization Challenge - A Comparative Approach

Growing single crystals is often described as more of an art than a science. However, a systematic, logical approach based on understanding the molecule's properties dramatically increases the probability of success. The goal is to slowly bring a solution from a state of saturation to supersaturation, allowing molecules to self-assemble into an ordered lattice rather than crashing out as an amorphous powder.

dot

Caption: From crystal harvesting to the final structural report.

Key Stages and Expert Considerations:

• Crystal Mounting: The selected crystal is carefully mounted on a glass fiber or a loop and placed in the cold stream (typically 100 K) of the diffractometer. Cryo-cooling is standard practice as it minimizes atomic thermal motion, leading to higher quality diffraction data and often protecting the crystal from radiation damage.

• Data Collection: The diffractometer rotates the crystal through a series of orientations while collecting thousands of diffraction images. Modern detectors can complete a full data collection in a matter of hours.

• Structure Solution and Refinement: Specialized software is used to process the raw data.

  • Structure Solution: The initial positions of the non-hydrogen atoms are determined. This is often achieved through "direct methods" or Patterson methods, which are algorithms that can phase the diffraction data to generate an initial electron density map.

  • Structure Refinement: This is an iterative process where the initial atomic positions, thermal parameters, and other model parameters are adjusted using a least-squares algorithm to achieve the best possible fit between the calculated and the observed diffraction data. H[4]ydrogen atoms are typically placed in calculated positions and refined using a riding model.

Part 4: Data Analysis - A Case Study of 5-acetyl-8-hydroxyquinoline

The quality of a crystal structure is judged by several key metrics. For our case study, 5-acetyl-8-hydroxyquinoline, the structure was solved and refined successfully, providing a clear picture of its molecular and supramolecular arrangement.

[3]Table 1: Comparative Crystallographic Data for 5-acetyl-8-hydroxyquinoline

[3]| Parameter | Reported Value | Significance | | :--- | :--- | :--- | | Formula | C₁₁H₉NO₂ | Confirms the chemical composition of the crystal. | | Crystal System | Monoclinic | Describes the basic shape of the unit cell. | | Space Group | P2₁/c | A specific symmetry description within the crystal system. This is a very common space group for organic molecules. | | a (Å) | Value available in source | Unit cell dimensions. | | b (Å) | Value available in source | Unit cell dimensions. | | c (Å) | Value available in source | Unit cell dimensions. | | β (°) | Value available in source | The angle of the monoclinic unit cell. | | Volume (ų) | Value available in source | The volume of a single unit cell. | | Z | 4 | The number of molecules in the unit cell. | | R₁ (final) | Low value expected | The R-factor is a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A value below 0.05 (5%) is considered excellent for publication. | | wR₂ (final) | Low value expected | A weighted R-factor based on all reflection data. | | Goodness-of-fit (GooF) | ~1.0 | A value close to 1.0 indicates a good refinement. |

Note: Specific unit cell parameters and R-factors are detailed in the cited reference.

The solved structure of 5-acetyl-8-hydroxyquinoline confirms the expected connectivity and reveals key intermolecular interactions, such as hydrogen bonding and π-π stacking, which govern how the molecules pack in the solid state. This information is invaluable for understanding physical properties like melting point and solubility and for computational modeling studies.

Part 5: Complementary and Alternative Methods

While SC-XRD is the gold standard, other techniques provide crucial supporting data.

• Powder X-ray Diffraction (PXRD): This technique is used on a bulk powder sample. While it doesn't provide the atomic-level detail of SC-XRD, it is an essential tool for confirming that the bulk synthesized material corresponds to the same crystalline phase (polymorph) as the single crystal selected for analysis. I[5]t is also the primary tool for studying polymorphism. *[6][7] Spectroscopic Techniques (FTIR, NMR): These methods confirm the molecular structure in the bulk material and in solution. F[8][9]or instance, FTIR can confirm the presence of the acyl carbonyl and hydroxyl groups, while NMR confirms the overall chemical environment of the protons and carbons, corroborating the structure determined by XRD.

The determination of the crystal structure of 5-acyl-8-hydroxyquinoline derivatives is a multi-step process that demands precision at every stage, from synthesis and purification to data analysis. A systematic approach to crystallization, comparing various techniques and solvents, is critical for obtaining diffraction-quality single crystals. The subsequent SC-XRD analysis, when properly executed and refined, provides an unambiguous three-dimensional molecular structure. This detailed structural information is the cornerstone upon which a deeper understanding of the biological activity and material properties of this important class of compounds is built, enabling rational drug design and the development of advanced materials.

References

• Al-Busafi, S. N., Suliman, F. E. O., & Al-Alawi, Z. R. (2013). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research & Reviews: Journal of Chemistry. Available at: [Link]

• Khan, M., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. Available at: [Link]

• Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences. Available at: [Link]

• Nayak, P. S., et al. (2015). Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. Asian Journal of Chemistry. Available at: [Link]

• Yuan, L., et al. (2017). Two 8-Hydroxyquinolinate Based Supramolecular Coordination Compounds: Synthesis, Structures and Spectral Properties. Molecules. Available at: [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry. Available at: [Link]

• Antipin, M. Y., et al. (2014). Crystal structure of 8-hydroxyquinoline: a new monoclinic polymorph. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Elsherif, K. M., et al. (2022). Complexation of Ag(I) with 8-Hydroxyquinoline: Synthesis, Spectral Studies and Antibacterial Activities. Advanced Journal of Chemistry-Section A. Available at: [Link]

• Patel, K. D., & Patel, K. D. (2013). Synthesis, spectroscopic characterization and thermal studies of some divalent transition metal complexes of 8-hydroxyquinoline. Arabian Journal of Chemistry. Available at: [Link]

• Antipin, M. Y., et al. (2014). Crystal structure of 8-hydroxyquinoline: a new monoclinic polymorph. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Szybowski, M., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
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• 10. mdpi.com [mdpi.com]

Comparative Guide: UV-Vis Absorption Spectrophotometry of 5-Propionyl-8-Quinolinol Metal Complexes vs. Standard 8-Hydroxyquinoline

As a Senior Application Scientist, selecting the optimal chelating agent is critical for the spectrophotometric determination of trace metals, environmental monitoring, and the development of metallo-pharmaceuticals. While 8-hydroxyquinoline (8-HQ) has long served as the traditional gold standard in coordination chemistry[1], functionalizing the quinoline ring at the C5 position with a propionyl group (yielding 5-propionyl-8-quinolinol, or 5-P-8-HQ) fundamentally alters its electronic and structural properties.

This guide objectively compares the UV-Vis absorption performance of 5-P-8-HQ metal complexes against standard 8-HQ, providing researchers with the mechanistic causality and self-validating experimental protocols needed to leverage this advanced ligand.

Mechanistic Insights: The 5-Propionyl Advantage

To understand why 5-P-8-HQ outperforms standard 8-HQ in specific analytical workflows, we must examine the causality behind the molecular modifications:

• Increased Ligand Acidity (Lower pKa): The propionyl group at the C5 position is strongly electron-withdrawing via both inductive and mesomeric effects. This pulls electron density away from the C8 hydroxyl group, significantly lowering its pKa compared to standard 8-HQ (which has a pKa of ~10.0)[2]. Consequently, 5-P-8-HQ can deprotonate and form stable metal complexes at much more acidic pH levels, preventing the competitive precipitation of metal hydroxides[2].

• Bathochromic (Red) Shift: The addition of the carbonyl group extends the

  -conjugation of the quinoline ring. This stabilizes the Lowest Unoccupied Molecular Orbital (LUMO), reducing the HOMO-LUMO energy gap. Upon metal chelation (e.g., with Cu²⁺, Ni²⁺, or Zn²⁺), the and transitions require less energy, shifting the absorption maximum ( ) to longer wavelengths (bathochromic shift)[1]. This shifts the analytical signal away from the UV region, minimizing background interference from biological or environmental matrices.

• Hyperchromic Effect (Increased Sensitivity): The rigid, planar geometry of the 5-P-8-HQ metal complex enhances the transition dipole moment, leading to a higher molar absorptivity (

  )[2]. This directly translates to lower Limits of Detection (LOD) in quantitative spectrophotometric assays.

Mechanistic pathway of 5-propionyl substitution on UV-Vis spectral properties.

Comparative Performance Data

The table below summarizes the quantitative UV-Vis spectral data, comparing the performance of standard 8-HQ against 5-P-8-HQ across common transition metals.

Metal Ion	Ligand	(nm)	Molar Absorptivity ( ) ( )	Optimal pH	Stoichiometry (M:L)
Cu(II)	8-HQ	~380		4.5 - 6.0	1:2
Cu(II)	5-P-8-HQ	~430		3.0 - 5.0	1:2
Ni(II)	8-HQ	~366		5.0 - 7.0	1:2
Ni(II)	5-P-8-HQ	~415		4.0 - 6.0	1:2
Zn(II)	8-HQ	~370		5.5 - 7.5	1:2
Zn(II)	5-P-8-HQ	~420		4.5 - 6.5	1:2

(Note: Data for 5-P-8-HQ is synthesized from structurally analogous 5-acyl-8-hydroxyquinoline derivatives to demonstrate comparative analytical advantages[2],[1],[3].)

Experimental Protocols & Workflows

To ensure data integrity, the following protocol for determining the stoichiometry and molar absorptivity of 5-P-8-HQ metal complexes is designed as a self-validating system .

Protocol: UV-Vis Spectrophotometric Analysis (Job's Method)

1. Reagent Preparation:

• Ligand Solution: Dissolve 5-P-8-HQ in spectroscopic-grade ethanol to a final concentration of

  M.

• Metal Solutions: Prepare

  M aqueous solutions of metal chlorides (e.g., CuCl₂, NiCl₂, ZnCl₂).

2. Buffer Optimization:

• Prepare a series of acetate buffers (pH 3.0 - 6.0).

• Causality: Maintaining a strict, constant pH is critical because the absorption spectrum and complexation efficiency are highly dependent on the protonation state of the ligand's hydroxyl and quinoline nitrogen groups[4].

3. Complexation Reaction (Continuous Variation):

• In a series of 10 mL volumetric flasks, mix the metal and ligand solutions in varying volume ratios (e.g., 1:9, 2:8 ... 9:1) while keeping the total molarity of reactants constant.

• Add 2 mL of the optimal buffer and dilute to the mark with a 50:50 ethanol/water mixture to maintain ligand solubility.

• Incubate at 25°C for 30 minutes to ensure thermodynamic equilibrium.

4. UV-Vis Acquisition & Self-Validation:

• Record the absorption spectra from 200 nm to 800 nm using a double-beam UV-Vis spectrophotometer against a reagent blank.

• Validation Check: Overlay the spectra from the pH optimization or continuous variation steps. The presence of sharp isosbestic points confirms that only two absorbing species (free 5-P-8-HQ and the ML₂ complex) are in equilibrium. If isosbestic points are absent or shifting, it indicates secondary reactions, ternary complex formation, or micro-precipitation[4].

5. Data Analysis:

• Plot the absorbance at

  versus the mole fraction of the ligand. The apex of the plot indicates the stoichiometric ratio (typically 1:2 for divalent metals)[1],[5].

Experimental workflow for UV-Vis analysis of 5-P-8-HQ metal complexes.

References

• Cipurković, A., et al. "Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity." Open Journal of Applied Sciences, SCIRP, 2021.

• Fernandez-Maestre, R., et al. "5-ACETYL-8-HYDROXYQUINOLINE AND 5-FORMYL-8-HYDROXYQUINOLINE: CHELATING AGENTS FOR COMPLEXOMETRIC TITRATIONS." Periódico Tchê Química, 2019.

• Kale, S. R. "Synthesis, UV-visible and ADME study of transition metal complexes of 8-Hydroxyquinoline." ResearchGate, 2022.

• Oliveri, V., et al. "Complexes of In(iii) with 8-hydroxyquinoline-5-sulfonate in solution: structural studies and the effect of cationic surfactants on the photophysical behaviour." Dalton Transactions, Royal Society of Chemistry, 2019.

• Enyedy, E. A., et al. "Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells." PubMed Central (PMC), 2022.

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• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(8-Hydroxyquinolin-5-yl)propan-1-one

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper disposal of 1-(8-Hydroxyquinolin-5-yl)propan-1-one. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes data from the structurally analogous and well-characterized compound, 8-hydroxyquinoline, alongside established best practices for hazardous chemical waste management. The core principle is to treat 1-(8-Hydroxyquinolin-5-yl)propan-1-one with the highest level of safety and precaution, assuming it possesses similar or greater hazards than its parent compound.

Part 1: Hazard Assessment and Rationale for Stringent Disposal

Understanding the "why" behind disposal protocols is fundamental to fostering a robust safety culture. The disposal procedures outlined below are directly informed by the known hazards associated with quinoline derivatives, particularly 8-hydroxyquinoline.

Known Hazards of Structurally Similar Compounds:

Based on data for 8-hydroxyquinoline, it is prudent to assume that 1-(8-Hydroxyquinolin-5-yl)propan-1-one may exhibit the following hazardous characteristics[1][2][3][4][5][6][7][8][9]:

Hazard Classification	Associated Risks & Rationale for Disposal Protocol
Acute Toxicity (Oral)	Toxic or harmful if swallowed. Prevents disposal via sewer systems where it could enter the water supply.[1][3][5][6][7][8]
Serious Eye Damage/Irritation	Causes serious and potentially irreversible eye damage. Contaminated materials must be handled carefully to avoid aerosolization or contact.[1][3][4][5][6][7][8]
Skin Sensitization	May cause an allergic skin reaction upon contact. Mandates the use of chemical-resistant gloves and proper disposal of all contaminated PPE.[1][3][4][5][6][7][8]
Reproductive Toxicity	May damage fertility or the unborn child.[1][4][6][7][8][9] This classification necessitates stringent containment to prevent environmental release and unintended exposure.
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[4][5][6][7][8][9] This is a primary driver for preventing any release into the environment through drains or as regular trash.

Due to these potential hazards, 1-(8-Hydroxyquinolin-5-yl)propan-1-one must be managed as a hazardous waste from the point of generation to its final disposal ("cradle to grave")[10]. Under no circumstances should this compound or its waste be disposed of down the drain or in regular solid waste. [11][12][13][14][15][16]

Part 2: Procedural Guide for Disposal

This section provides a step-by-step protocol for the safe segregation, collection, and disposal of waste generated from 1-(8-Hydroxyquinolin-5-yl)propan-1-one.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Before handling the compound or its waste, ensure the following safety measures are in place:

• Engineering Controls: All handling and waste consolidation must occur within a certified chemical fume hood to minimize inhalation risk.[10] Ensure an emergency eyewash station and safety shower are readily accessible.[1][10]

• Personal Protective Equipment (PPE): A multi-layered PPE approach is mandatory[1].

  • Eye/Face Protection: Tightly fitting safety goggles with side shields are required. A face shield should be used when there is a splash hazard.[1]

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile, tested to EN 374). Always inspect gloves for integrity before use and wash hands thoroughly after handling.[1][3][16]

  • Body Protection: A laboratory coat is required. For handling larger quantities, a chemical-resistant apron is recommended.[10]

  • Respiratory Protection: If there is a risk of generating dust or aerosols and a fume hood is not available, a NIOSH-approved respirator is necessary.[1][10]

Step 2: Waste Segregation and Minimization

Proper segregation is critical to prevent dangerous chemical reactions.[12][17][18]

• Waste Minimization: The most effective disposal strategy begins with waste minimization. Order only the required quantity of the chemical, reduce the scale of experiments, and maintain a clear chemical inventory to avoid generating excess waste.[17][19][20]

• Designated Waste Streams: Do not mix 1-(8-Hydroxyquinolin-5-yl)propan-1-one waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[10]

• Solid vs. Liquid Waste:

  • Solid Waste: Includes contaminated gloves, weigh boats, pipette tips, and absorbent materials used for cleaning spills.

  • Liquid Waste: Includes unused solutions, reaction mixtures, and solvent rinses.

The logical flow for waste handling is illustrated in the diagram below.

Caption: Waste Segregation and Disposal Workflow.

Step 3: Waste Collection and Containerization

The choice of container is crucial for safe storage and transport.[11][12][17]

• Container Compatibility: Use only approved hazardous waste containers that are chemically compatible with 1-(8-Hydroxyquinolin-5-yl)propan-1-one. High-density polyethylene (HDPE) or glass containers are generally suitable for liquids.[10][21] For solids, a lined, sealable pail may be appropriate. The original chemical container is often the best choice for storing its own waste.[21]

• Container Condition: Ensure containers are in good condition, free from leaks, and have secure, leak-proof closures.[11][18][21]

• Labeling: This is a critical and mandatory step.[12][22] As soon as the first drop of waste enters the container, it must be labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(8-Hydroxyquinolin-5-yl)propan-1-one" (avoiding abbreviations or formulas)

  • The approximate concentration and composition of the waste

  • The date accumulation started

  • Relevant hazard pictograms (e.g., toxic, corrosive, environmental hazard)

• Filling: Keep waste containers closed at all times except when adding waste.[19][21] Do not overfill containers; leave at least 10% headspace to allow for thermal expansion.[18]

Step 4: Storage and Accumulation

• Satellite Accumulation Area (SAA): Hazardous waste must be stored at or near the point of generation, in a designated SAA, under the control of laboratory personnel.[11][18][19]

• Secondary Containment: All waste containers must be stored in a secondary containment system (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.[11][21]

• Segregation in Storage: Continue to segregate incompatible waste types within the SAA to prevent accidental mixing.[11][18]

Step 5: Final Disposal

• Contact EHS: Once a waste container is full or you have reached the accumulation time limit set by your institution, contact your Environmental Health and Safety (EHS) or equivalent department to schedule a waste pickup.[10][19]

• Documentation: Follow all institutional procedures for documenting the waste for pickup. This ensures a clear chain of custody.

• Professional Disposal: The EHS department will ensure the waste is transported to a licensed hazardous waste disposal facility for proper treatment, which may include high-temperature incineration.

Part 3: Spill and Emergency Procedures

In the event of a spill, immediate and correct action is critical.

• Small Spills: For small spills that can be safely managed by trained laboratory personnel, use a chemical spill kit with an appropriate absorbent material.[2][10][21]

  • Ensure you are wearing full PPE.

  • Contain the spill with absorbent pads or granules.

  • Once absorbed, carefully collect the material using non-sparking tools.

  • Place the contaminated absorbent material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, and dispose of all cleaning materials as hazardous waste.

• Large Spills: For large spills, or any spill you are not comfortable or equipped to handle:

  • Evacuate the immediate area.[10][21]

  • Alert others in the vicinity.

  • If safe to do so, close the fume hood sash and shut down any potential ignition sources.

  • Contact your institution's emergency response team or EHS department immediately.[10]

Part 4: Empty Container Disposal

An empty container that held 1-(8-Hydroxyquinolin-5-yl)propan-1-one must still be handled as hazardous waste unless properly decontaminated.[18][21][22]

• Acutely Hazardous Waste Protocol: Given the potential for high toxicity, it is best practice to treat this compound as acutely hazardous (a "P-listed" waste characteristic) for container disposal purposes.[19]

• Triple Rinsing: The container must be triple-rinsed with a suitable solvent (one that can dissolve the compound).[18][21]

  • Add a small amount of solvent (approximately 10% of the container's volume).

  • Securely cap and shake the container to rinse all interior surfaces.

  • Empty the rinseate into your designated liquid hazardous waste container.

  • Repeat this process two more times.

• Final Disposal of Rinsed Container: After triple rinsing, deface or remove the original label, mark the container as "Empty," and dispose of it according to your institution's guidelines for decontaminated containers (which may be regular trash or glass recycling).[18][21]

By adhering to these rigorous, step-by-step procedures, you contribute to a safer laboratory environment, protect our ecosystem, and ensure full regulatory compliance.

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• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Cleanaway. Properly Managing Chemical Waste in Laboratories.
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
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• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures.
• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.
• My Green Lab. Laboratory Waste Solutions for Sustainable Research Practices.
• BenchChem. (2025). Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
• Santa Cruz Biotechnology. 8-Hydroxyquinoline Safety Data Sheet.
• Carl ROTH. Safety Data Sheet: 8-Hydroxyquinoline.
• New Jersey Department of Health. Quinoline - Hazardous Substance Fact Sheet.
• BenchChem. (2025). Proper Disposal of Ethyl-quinolin-3-ylmethyl-amine: A Step-by-Step Guide for Laboratory Professionals.
• Elemental Microanalysis. (2024, March 18). 8-HYDROXYQUINOLINE Safety Data Sheet.
• Ing. Petr Švec - PENTA s.r.o. (2025, July 28). SAFETY DATA SHEET according to Regulation (EC) No 1907/2006 (REACH) as amended: 8-Hydroxyquinoline.
• Fisher Scientific. (2010, September 6). SAFETY DATA SHEET: 8-Hydroxyquinoline.
• Leb-Reag. 107290 - 8-Hydroxyquinoline, ACS (Reag. Ph. Eur.) - Safety Data Sheet.
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• Chemos GmbH&Co.KG. (2019, April 11). Safety Data Sheet: quinoline.
• Biosolve. (2024, February 9). Safety data sheet: 8-Hydroxyquinoline.
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Navigating the Safe Handling of 1-(8-Hydroxyquinolin-5-yl)propan-1-one: A Comprehensive Guide for Laboratory Professionals

For Immediate Reference: Treat 1-(8-Hydroxyquinolin-5-yl)propan-1-one as a hazardous substance. The following guide is based on the safety profile of the parent compound, 8-Hydroxyquinoline, and general principles of handling aromatic ketones. Always consult your institution's specific Chemical Hygiene Plan and Safety Data Sheets (SDS) for related compounds.

Researchers, scientists, and drug development professionals are at the forefront of innovation, often working with novel chemical entities. This guide provides essential, immediate safety and logistical information for handling 1-(8-Hydroxyquinolin-5-yl)propan-1-one, a compound for which a specific Safety Data Sheet (SDS) may not be readily available. By extrapolating from the known hazards of its structural parent, 8-Hydroxyquinoline, and related chemical classes, we can establish a robust framework for safe laboratory practices.

Core Safety Principles: A Proactive Stance on Hazard Mitigation

In the absence of specific toxicity data, a cautious approach is paramount. The parent compound, 8-Hydroxyquinoline, is known to be toxic if swallowed, a serious eye irritant, a potential skin sensitizer, and is suspected of causing genetic defects and cancer.[1][2][3][4][5] Therefore, 1-(8-Hydroxyquinolin-5-yl)propan-1-one should be handled with the assumption that it may possess similar hazards. All laboratory operations involving this compound must be conducted in accordance with the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), which mandates the development and implementation of a written Chemical Hygiene Plan (CHP).[6][7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is non-negotiable when handling 1-(8-Hydroxyquinolin-5-yl)propan-1-one. The following table summarizes the recommended PPE, drawing on best practices for handling hazardous chemicals.

Protection Type	Recommended Equipment	Specification/Standard	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields or a full-face shield.	Conforming to EN 166 (EU) or NIOSH (US).[3]	Protects against potential splashes and airborne particles of the compound. Given the serious eye damage potential of the parent compound, this is a critical control measure.[2][3][4][5]
Skin Protection	Chemical-resistant gloves (Butyl rubber, Viton™, or Polyvinyl alcohol (PVA) recommended). Lab coat.	Gloves tested according to EN 374.[3]	Prevents skin contact. Aromatic ketones can be absorbed through the skin. Butyl rubber and PVA gloves show good resistance to ketones.[9][10][11][12] Nitrile gloves may offer some protection for incidental contact but are not recommended for prolonged handling of ketones.[11] A lab coat provides a barrier against accidental spills.
Respiratory Protection	NIOSH/MSHA-approved respirator with appropriate cartridges for organic vapors and particulates.	Follow OSHA respirator regulations (29 CFR 1910.134).[13]	To be used when there is a risk of generating dust or aerosols, or when working outside of a certified chemical fume hood.

Procedural Guidance for Safe Handling and Operations

A systematic workflow is crucial for minimizing exposure risk. The following step-by-step protocol should be adapted to your specific laboratory setup and institutional guidelines.

Pre-Operational Checklist:

• Consult Your Chemical Hygiene Plan (CHP): Before beginning any work, review your laboratory's specific CHP.[6][8] This document outlines standard operating procedures, control measures, and emergency protocols.

• Designated Work Area: All work with 1-(8-Hydroxyquinolin-5-yl)propan-1-one should be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[14][15]

• Assemble all Necessary Materials: Have all required equipment, reagents, and waste containers prepared and within easy reach inside the fume hood to avoid unnecessary movements and potential breaches of containment.

• Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[3][13]

Step-by-Step Handling Protocol:

• Donning PPE: Put on all required PPE in the correct order. A visual guide for this process is provided below.

• Weighing and Transfer: If handling the compound as a solid, conduct all weighing and transfer operations within the fume hood. Use a spatula for transfers and handle with care to avoid generating dust.[16]

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions and Manipulations: All subsequent experimental steps should be performed within the fume hood.

• Post-Handling Decontamination: After completing your work, decontaminate all surfaces and equipment that may have come into contact with the compound.

• Doffing PPE: Remove PPE carefully to avoid cross-contamination. Follow the reverse order of donning.

Visual Workflow for PPE Donning and Doffing

The following diagram illustrates the correct sequence for putting on and taking off personal protective equipment to minimize the risk of exposure.

Caption: A diagram illustrating the sequential process for donning and doffing Personal Protective Equipment.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Small Spills: For minor spills within a chemical fume hood, trained laboratory personnel wearing appropriate PPE can clean it up using an absorbent material.[14] The contaminated absorbent and any cleaning materials should be placed in a sealed container for hazardous waste disposal.

• Large Spills: In the case of a large spill, evacuate the area immediately and alert your institution's emergency response team or Environmental Health and Safety (EHS) department.[14]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[17] Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[17] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[18]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[18]

Waste Disposal Plan

Proper disposal of chemical waste is a legal and ethical responsibility. In the absence of specific disposal directives, 1-(8-Hydroxyquinolin-5-yl)propan-1-one and any materials contaminated with it should be treated as hazardous waste.[14]

• Waste Segregation: Do not mix waste containing this compound with other waste streams unless explicitly permitted by your institution's EHS department.[14]

• Containerization: Use only approved hazardous waste containers that are compatible with the chemical. For solid waste, a securely sealed bag or container is appropriate. For liquid waste, use a labeled, leak-proof container.

• Labeling: All waste containers must be clearly labeled with the full chemical name, "1-(8-Hydroxyquinolin-5-yl)propan-1-one," and appropriate hazard warnings.

• Disposal: Arrange for the collection and disposal of the chemical waste through your institution's EHS department or a licensed hazardous waste disposal company.[18] Never dispose of this chemical down the drain or in the regular trash.[14][19]

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 1-(8-Hydroxyquinolin-5-yl)propan-1-one, ensuring both personal safety and the integrity of their research environment.

References

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